(R)-Boroalg(+)-pinanediol hydrochloride

Core Science & Biosynthesis

thermodynamic properties of (R)-Boroalg(+)-pinanediol hydrochloride complexes

An In-depth Technical Guide to the Thermodynamic Properties of Chiral α-Amino Boronic Acid-(+)-pinanediol Hydrochloride Complexes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral α-amino boronic acids, particularly when protected as (+)-pinanediol esters and formulated as hydrochloride salts, are pivotal intermediates in modern pharmaceutical development.[1][2] Their efficacy in synthesis and their function as pharmacophores are intrinsically linked to their stability and binding energetics.[3][4][5] This guide provides a comprehensive exploration of the thermodynamic properties governing these complexes. We delve into the fundamental principles of boronic acid-diol interactions, detail rigorous experimental methodologies for their characterization, and discuss the critical factors that influence their thermodynamic profiles. This document is intended to serve as a foundational resource for researchers aiming to understand, predict, and manipulate the behavior of these essential compounds in drug discovery and development.

Introduction: The Significance of Boronic Acid Complexes in Medicinal Chemistry

Boronic acids have become indispensable tools in medicinal chemistry, primarily due to their unique ability to form reversible covalent bonds and their utility in robust carbon-carbon bond-forming reactions like the Suzuki-Miyaura coupling.[3][4] This versatility has accelerated the synthesis of complex molecular architectures found in numerous pharmaceuticals.[3][4] Within this class, α-amino boronic acid derivatives are of particular interest as they can act as transition-state analogue inhibitors for various enzymes, notably serine proteases.[6] The development of bortezomib (Velcade®), a proteasome inhibitor for treating multiple myeloma, stands as a landmark achievement, showcasing the therapeutic potential of boronic acid-containing drugs.[5]

To enhance their stability, facilitate purification, and control stereochemistry, these α-amino boronic acids are commonly protected as esters using chiral diols, with (+)-pinanediol being a frequent choice due to the high thermodynamic stability it confers.[2][7] The resulting complexes, often prepared as hydrochloride salts to improve handling and solubility, are crucial building blocks in multi-step syntheses.[1][2] A thorough understanding of the thermodynamics governing the formation, stability, and interactions of these (R)-Boro-amino acid(+)-pinanediol hydrochloride complexes is paramount for optimizing reaction conditions, predicting shelf-life, and designing molecules with desired pharmacokinetic and pharmacodynamic profiles.

Fundamentals of Boronic Acid-Diol Complexation

The core of the system is the reversible condensation reaction between a boronic acid and a diol to form a cyclic boronate ester. This is not a simple equilibrium; it is influenced by the electronic state of the boron atom, which can exist in either a trigonal (sp²) or a tetrahedral (sp³) hybridized state.

• Trigonal Species (Boronic Ester): This is a neutral, three-coordinate species formed by the condensation of the boronic acid with the diol.

• Tetrahedral Species (Boronate): This is an anionic, four-coordinate species formed when the trigonal ester accepts a Lewis base, typically a hydroxide ion from the surrounding medium.

The equilibrium between these forms is highly dependent on pH.[8][9] The relative stability of the trigonal ester versus the tetrahedral hydroxocomplex is a critical factor. While tetrahedral complexes are often more stable for simple diols, studies with pinanediol have shown that the trigonal ester can be unusually stable, a factor attributed to both electronic and steric effects.[10]

Caption: Equilibrium between boronic acid, trigonal ester, and tetrahedral boronate.

Core Thermodynamic Parameters

A complete thermodynamic profile of a boronic acid-diol interaction provides deep insights into the nature and stability of the complex. The key parameters are obtained from the relationship:

ΔG = ΔH - TΔS = -RTln(Kₐ)

Where:

• Gibbs Free Energy (ΔG): Represents the overall spontaneity of the complex formation. A more negative value indicates a more stable complex.

• Enthalpy (ΔH): Reflects the heat change upon binding. An exothermic reaction (negative ΔH) is typically driven by the formation of favorable bonds and interactions (e.g., covalent B-O bonds, hydrogen bonds).[11][12]

• Entropy (ΔS): Represents the change in disorder of the system upon binding. Complex formation is often entropically unfavorable (negative ΔS) due to the loss of translational and rotational freedom of the individual molecules.[12] However, the release of solvent molecules from solvation shells can sometimes lead to a positive entropic contribution.

• Association Constant (Kₐ): The equilibrium constant for the formation of the complex, directly related to ΔG. It is a measure of the binding affinity.

By dissecting ΔG into its enthalpic and entropic components, researchers can understand the driving forces behind complex stability. For instance, a reaction may be spontaneous (negative ΔG) because it is strongly driven by enthalpy, even if the entropy change is unfavorable.

Experimental Methodologies for Thermodynamic Characterization

Precise determination of these thermodynamic parameters requires robust experimental techniques. Isothermal Titration Calorimetry (ITC) and Nuclear Magnetic Resonance (NMR) spectroscopy are the gold standards in this field.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile in a single experiment.[13]

Causality Behind the Protocol: The principle is to measure the heat change (q) upon sequential injections of a ligand (the diol, or a molecule interacting with the boronate ester) into a sample cell containing the macromolecule (the boronate ester complex). The heat change is proportional to the amount of binding that occurs after each injection. As the macromolecule becomes saturated, the heat signal diminishes. The resulting binding isotherm can be fitted to a model to extract the binding constant (Kₐ), enthalpy (ΔH), and stoichiometry (n).[14]

Experimental Protocol: ITC Analysis

• Preparation:

  • Precisely prepare solutions of the (R)-Boro-amino acid(+)-pinanediol HCl complex and the interacting ligand in the same buffer to minimize heats of dilution. A common buffer for boronic acid studies is a phosphate or borate buffer, with the pH carefully chosen to maintain the desired protonation state.[15]

  • Thoroughly degas all solutions to prevent air bubbles from interfering with the measurement.

• Instrument Setup:

  • Load the sample cell (typically ~200-1400 µL) with the boronate ester solution at a known concentration.

  • Load the injection syringe (typically ~40-250 µL) with the ligand solution at a concentration 10-20 times that of the sample in the cell.

• Titration:

  • Set the experimental temperature (e.g., 25 °C) and allow the system to equilibrate.

  • Perform a series of small, precisely controlled injections (e.g., 1-10 µL) of the ligand into the sample cell. The heat change following each injection is measured by the instrument.

  • A control experiment, titrating the ligand into buffer alone, should be performed to determine the heat of dilution, which is then subtracted from the main experimental data.[15]

• Data Analysis:

  • Integrate the heat flow peaks for each injection to obtain the heat change per mole of injectant.

  • Plot the heat change against the molar ratio of ligand to boronate ester.

  • Fit the resulting binding isotherm to an appropriate binding model (e.g., "One Set of Sites") using software like Origin, MicroCal, or similar packages to determine Kₐ, ΔH, and n.[14]

  • Calculate ΔG and ΔS using the fundamental thermodynamic equations.

Caption: Experimental workflow for ITC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Variable-temperature NMR spectroscopy is an alternative, powerful method for determining thermodynamic parameters. It relies on tracking changes in the chemical shifts or populations of species at equilibrium as a function of temperature.

Causality Behind the Protocol: By measuring the equilibrium constant (K) at several different temperatures, one can construct a van 't Hoff plot (ln(K) vs. 1/T). The slope of this plot is equal to -ΔH°/R and the y-intercept is equal to ΔS°/R, where R is the gas constant. This allows for the calculation of the standard enthalpy and entropy of the reaction.[12] ¹H and ¹¹B NMR are particularly useful for studying boronate ester formation.[10][16]

Experimental Protocol: Variable-Temperature NMR

• Sample Preparation: Prepare a sample of the boronic acid and diol in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O with buffer) in an NMR tube. The concentrations should be chosen to ensure that both free and complexed species are present in observable quantities at equilibrium.

• Initial Spectrum: Acquire a high-resolution spectrum at a starting temperature (e.g., 298 K). Identify the distinct signals for the free and complexed forms.

• Temperature Variation: Carefully increase the sample temperature in controlled increments (e.g., 5-10 K). Allow the sample to fully equilibrate at each new temperature for several minutes before acquiring a new spectrum.

• Data Acquisition: Repeat the spectral acquisition over a range of temperatures.

• Data Analysis:

  • At each temperature, determine the equilibrium constant (K) by integrating the signals corresponding to the free and complexed species. K = [Complex] / ([Boronic Acid][Diol]).

  • Calculate ln(K) and 1/T for each temperature point.

  • Plot ln(K) versus 1/T. The data should form a straight line.

  • Perform a linear regression on the plot. From the slope (m) and intercept (c), calculate:

    • ΔH° = -m * R

    • ΔS° = c * R

Factors Influencing Thermodynamic Stability

The thermodynamic profile of a (R)-Boro-amino acid(+)-pinanediol complex is not static; it is influenced by a range of factors.

Factor	Influence on Thermodynamics & Stability	Rationale
Amino Acid Side Chain	The steric bulk and electronic nature of the amino acid side chain can influence the stability of the boronate ester. Bulky side chains may introduce strain, while functional groups capable of intramolecular interactions (e.g., hydrogen bonding) could enhance stability.	Steric hindrance can affect the approach of the diol and the optimal geometry of the resulting ester. Intramolecular non-covalent interactions can provide an additional enthalpic contribution to the binding energy.
Diol Structure	(+)-Pinanediol is known to form particularly stable boronate esters.[7] This is due to its rigid, bicyclic structure which reduces the entropic penalty of complexation compared to more flexible diols. The formation of a five-membered dioxaborolane ring is generally thermodynamically favorable.[8][12]	The pre-organized nature of pinanediol minimizes the loss of conformational entropy upon binding. Ring strain and electronic effects of the diol also play a significant role in determining ester stability.[10]
pH	pH is a critical determinant of stability and reactivity. The equilibrium between the neutral trigonal ester and the anionic tetrahedral boronate is directly controlled by hydroxide concentration.[9][13] The hydrochloride salt form indicates the compound is handled under acidic conditions, which generally favors the stability of the boronate ester against hydrolysis.[17]	At low pH, the concentration of nucleophilic hydroxide is low, disfavoring the formation of the tetrahedral species and slowing hydrolysis. At higher pH (approaching the pKa of the boronic acid), the tetrahedral form becomes more populated, which can be more or less stable depending on the system.[10]
Solvent	The polarity and hydrogen-bonding capacity of the solvent affect the stability of the complex. The formation of boronate esters from boronic acids and diols is a condensation reaction that releases water. According to Le Chatelier's principle, the equilibrium will favor the ester in non-aqueous or low-water-content organic solvents like DMSO.[8][16]	Water can act as a competing nucleophile, leading to hydrolysis of the ester. Organic solvents can shift the equilibrium toward the product side. The stability in aqueous versus organic media can differ significantly.[16][18][19]

Conclusion: A Thermodynamic Perspective for Drug Development

For scientists and researchers in drug development, a deep understanding of the thermodynamic properties of (R)-Boro-amino acid(+)-pinanediol hydrochloride complexes is not merely academic. It provides a predictive framework for:

• Synthesis Optimization: Choosing reaction conditions (solvent, temperature, pH) that maximize the yield and stability of these crucial intermediates.

• Stability and Formulation: Designing formulations that ensure the long-term stability of the boronate ester, preventing premature hydrolysis and degradation.

• Target Binding: Engineering the thermodynamic signature of the active boronic acid to achieve high affinity and selectivity for its biological target. The binding of a drug to its target is a thermodynamic process, and favorable enthalpy and entropy are key to potency.[11]

By leveraging the principles and methodologies outlined in this guide, researchers can more effectively harness the power of these versatile boronic acid complexes, accelerating the journey from chemical synthesis to innovative therapeutics.

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The Role of boroAlg Transition State Mimics in Viral Enzyme Inhibition: Structural Dynamics and Therapeutic Potential

Executive Summary

Viral proteases, particularly the serine proteases encoded by the Hepatitis C Virus (HCV) and various flaviviruses, are essential for viral polyprotein processing and replication. Targeting these enzymes with peptidomimetic inhibitors has been a cornerstone of antiviral drug development. Among the most potent warheads employed in these inhibitors are boronic acids, which act as transition state mimics. The incorporation of a boroAlg (boronic acid analogue of allylglycine) moiety into peptide sequences has yielded profound insights into the structural dynamics of enzyme-inhibitor complexes, particularly the HCV NS3/4A protease. This whitepaper explores the mechanistic foundations, structural rationale, and experimental validation of boroAlg-based inhibitors.

Mechanistic Foundations of Boronic Acid Transition State Inhibitors

Boronic acid transition state inhibitors (BATSIs) are characterized by their ability to form a reversible covalent bond with the active site nucleophile of target enzymes. In viral serine proteases, the catalytic triad (e.g., Ser139, His57, and Asp81 in HCV NS3) facilitates the nucleophilic attack of the serine hydroxyl group on the electrophilic boron atom[1].

This nucleophilic attack triggers a critical hybridization shift in the boron atom from a trigonal planar ( sp2 ) configuration to a tetrahedral ( sp3 ) geometry. This tetrahedral adduct closely mimics the high-energy intermediate formed during natural peptide bond hydrolysis. The negatively charged boronate is subsequently stabilized by hydrogen bonding within the enzyme's oxyanion hole, which is typically formed by the backbone amides of residues like Gly137 and Ser139[2].

Mechanism of reversible covalent inhibition via sp2 to sp3 hybridization shift in BATSIs.

The boroAlg Moiety: Design and Structural Rationale

The specific design of the boroAlg moiety addresses the unique substrate specificity of the HCV NS3 protease. The inhibitor Ac-Asp-Glu-Val-Val-Pro-boroAlg-OH is engineered to mimic the sequence of a highly efficient natural substrate, occupying the P6 through P1 binding subsites[1].

The choice of allylglycine at the P1 position is highly deliberate. The allylic side chain is predicted to bind in the S1 pocket in a manner sterically analogous to the −CH2​SH group of cysteine or the −CH2​CHF2​ side chain found in ketoacid inhibitors[1]. Furthermore, the allylic proton is highly polarized, allowing it to engage in favorable electrostatic interactions with the aromatic residues lining the S1 pocket, thereby anchoring the transition state mimic firmly within the active site[1].

Synergistic Inhibition: The Role of the NS4A Cofactor

A defining feature of the HCV NS3 protease is its strict reliance on the NS4A cofactor peptide for optimal catalytic activity and structural stability. NMR spectroscopy has been instrumental in elucidating the ternary complex formed by the NS3 protease, the NS4A cofactor, and the boroAlg inhibitor[3].

Isotope-edited NMR experiments, including chemical-shift perturbations and intermolecular Nuclear Overhauser Effects (NOEs), demonstrated that the boroAlg inhibitor binds strictly as a transition state mimic[3]. Crucially, hydrogen-deuterium exchange rates revealed that the NS4A cofactor intercalates as an integral β -strand into the N-terminal β -sheet of the protease[3]. In the absence of NS4A, the boroAlg inhibitor exhibits a significantly lower binding affinity, underscoring that the cofactor induces a conformational tightening of the active site necessary for optimal tetrahedral adduct formation[3].

Experimental Methodologies

To establish the self-validating systems required for characterizing these inhibitors, researchers employ a combination of structural and kinetic assays. The following protocols outline the industry-standard methodologies for evaluating boroAlg mimics.

Protocol 1: NMR Characterization of the boroAlg-Protease Complex

Causality & Self-Validation: NMR is chosen over X-ray crystallography for this specific application because it allows for the observation of the protonation state of the catalytic histidine (His57) in solution, which is critical for confirming true transition state mimicry. The protocol is self-validating; the 1:1 stoichiometry must be confirmed via HSQC before NOESY acquisition can proceed, ensuring data is collected on a homogenous complex.

• Protein Preparation: Express uniformly 15N

  • and 13C -labeled HCV NS3 protease domain in E. coli using minimal media supplemented with 15NH4​Cl and 13C -glucose.

• Complex Assembly: Titrate the synthetic 24-residue NS4A cofactor peptide into the protease solution until a 1:1 stoichiometric complex is confirmed via 2D 1H−15N HSQC spectra.

• Inhibitor Titration: Gradually add the Ac-Asp-Glu-Val-Val-Pro-boroAlg-OH inhibitor. Monitor chemical shift perturbations in the HSQC spectra to map the binding interface (specifically residues in the S1-S6 pockets).

• NOE Acquisition: Acquire 3D 13C -edited and 15N -edited NOESY spectra to identify intermolecular distance constraints (< 5 Å) between the boroAlg allylic side chain and the S1 pocket residues.

• H-D Exchange: Lyophilize the complex and resuspend in D2​O . Monitor the decay of amide proton signals over time to assess the stabilization of the N-terminal β -sheet by the NS4A cofactor.

NMR workflow for characterizing the ternary NS3-NS4A-boroAlg transition state complex.

Protocol 2: FRET-Based Kinetic Assay for Reversible Covalent Inhibition

Causality & Self-Validation: Boronic acids often exhibit slow-binding kinetics due to the structural reorganization required to form the tetrahedral intermediate. A continuous FRET assay allows for the real-time monitoring of the biphasic association phase. The assay self-validates by fitting progress curves; if the data fits the integrated rate equation for slow-binding inhibition rather than simple competitive inhibition, the covalent reversible mechanism is confirmed.

• Reagent Setup: Prepare assay buffer (50 mM Tris-HCl, pH 7.5, 15% glycerol, 0.05% CHAPS, 10 mM DTT).

• Enzyme Pre-incubation: Incubate 5 nM NS3/4A protease complex with varying concentrations of the boroAlg inhibitor (0.1 nM to 100 nM) for 30 minutes to allow for the establishment of the initial collision complex ( EI ).

• Substrate Addition: Initiate the reaction by adding 2 μM of a FRET-labeled internally quenched depsipeptide substrate (e.g., RET-S1).

• Continuous Monitoring: Measure fluorescence emission (excitation 340 nm, emission 490 nm) continuously for 60 minutes.

• Data Fitting: Fit the progress curves to the integrated rate equation for slow-binding inhibition to extract the association rate constant ( kon​ ), the dissociation rate constant ( koff​ ), and the final inhibition constant ( Ki∗​ ).

Quantitative Efficacy Profiles

Boronic acid transition state inhibitors consistently outperform their aldehyde or trifluoromethyl ketone counterparts due to the highly favorable thermodynamics of the sp2 to sp3 transition within the oxyanion hole. The table below summarizes the comparative efficacy of various warheads mapped to the same peptide scaffold.

Inhibitor Warhead Type	Target Protease	Sequence/Structure	Binding Affinity ( Ki​ / IC50​ )	Mechanism of Inhibition
boroAlg (Boronic Acid)	HCV NS3/4A	Ac-Asp-Glu-Val-Val-Pro-boroAlg-OH	Sub-nanomolar ( Ki​<1 nM)	Reversible Covalent (Tetrahedral sp3 )
Aldehyde	HCV NS3/4A	Ac-Asp-Glu-Val-Val-Pro-H	Low nanomolar ( Ki​≈40 nM)	Reversible Covalent (Hemiacetal)
Trifluoromethyl Ketone	HCV NS3/4A	Ac-Asp-Glu-Val-Val-Pro-CF3	Mid nanomolar ( Ki​≈85 nM)	Reversible Covalent (Hemiketal)
Peptide Carboxylate	HCV NS3/4A	Ac-Asp-Glu-Val-Val-Pro-OH	Micromolar ( Ki​>10μ M)	Competitive (Non-covalent)

Note: Data synthesized from comparative studies of peptidomimetic warheads against viral serine proteases.

Broader Implications for Antiviral Drug Development

The principles elucidated through the study of boroAlg inhibitors against HCV NS3/4A have profound implications for emerging viral threats. Recent studies have demonstrated that introducing C-terminal boronic acid moieties into dipeptidic inhibitors yields thousand-fold affinity gains against the Zika, West Nile, and Dengue virus proteases[4].

By leveraging the reversible-covalent nature of the boronate group, researchers can achieve two-digit nanomolar Ki​ values without the cytotoxicity or haptenization risks associated with irreversible covalent modifiers[4]. The structural rationale of matching the P1 side chain (like the allylic group in boroAlg) to the specific S1 pocket of the target enzyme remains a foundational strategy in the rational design of pan-flaviviral therapeutics.

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The Interaction of (R)-BoroAlg(+)-pinanediol Hydrochloride with Serine Proteases: A Mechanistic and Methodological Guide

Executive Summary

(R)-BoroAlg(+)-pinanediol hydrochloride (CAS 319009-90-0) is a highly specialized chiral building block and transition-state analog precursor utilized in the design of covalent serine protease inhibitors[1]. Comprising a boronic acid analog of allylglycine (BoroAlg) protected by a (+)-pinanediol ester, this compound is a cornerstone in medicinal chemistry for targeting viral and endogenous proteases. Most notably, it serves as the critical P1 pharmacophore in inhibitors targeting the Hepatitis C Virus (HCV) NS3 protease[2]. This technical guide elucidates the structural rationale, the mechanism of covalent inhibition, and the rigorous experimental protocols required to evaluate its biochemical efficacy.

Chemical Architecture & Pharmacophore Rationale

The design of (R)-BoroAlg(+)-pinanediol hydrochloride integrates three distinct chemical features, each serving a precise functional purpose:

• The Boronic Acid Warhead: Unlike traditional non-covalent competitive inhibitors, boronic acids act as mechanism-based transition-state mimics. The electron-deficient boron atom is a potent electrophile capable of forming a reversible covalent bond with the active-site nucleophile[3].

• The Allylglycine (Alg) Side Chain: The allyl group ( −CH2​−CH=CH2​ ) is engineered to occupy the S1 specificity pocket of target proteases. The HCV NS3 protease, for example, possesses a shallow, hydrophobic S1 pocket that favorably accommodates the allyl side chain, mimicking the enzyme's natural preference for cysteine or small hydrophobic residues at the P1 position[3].

• The (+)-Pinanediol Protecting Group: Synthetically, (+)-pinanediol acts as a chiral director during Matteson asymmetric homologation, ensuring strict (R)-configuration at the alpha-carbon (corresponding to the natural L-amino acid stereochemistry). Biochemically, it protects the boronic acid from premature oxidation and boroxine (trimer) formation.

• The Hydrochloride Salt: The protonated primary amine ensures chemical stability and aqueous solubility, facilitating subsequent peptide coupling reactions.

Mechanistic Basis of Serine Protease Inhibition

Serine proteases (e.g., chymotrypsin, elastase, HCV NS3) utilize a highly conserved catalytic triad—typically Serine, Histidine, and Aspartate—to hydrolyze peptide bonds.

When a deprotected (R)-BoroAlg derivative enters the active site, the inhibition proceeds via a well-defined sequence:

• Docking: The allyl side chain inserts into the S1 pocket, aligning the boron atom with the catalytic serine.

• Nucleophilic Attack: The hydroxyl group of the catalytic Serine (e.g., Ser139 in HCV NS3) attacks the empty p-orbital of the boron atom[3].

• Tetrahedral Adduct Formation: A reversible, covalent sp3 -hybridized boronate complex is formed. This geometry closely mimics the high-energy tetrahedral intermediate of natural peptide hydrolysis[2].

• Stabilization: The negatively charged boronate is stabilized by hydrogen bonding within the enzyme's "oxyanion hole," while the catalytic Histidine often coordinates with the boronate hydroxyls or facilitates proton transfer[3].

Logical flow of reversible covalent inhibition of serine proteases by boronic acid analogs.

Experimental Methodologies: Protocols for Evaluation

To accurately measure the inhibitory potency ( Ki​ ) of BoroAlg-derived compounds, the pinanediol ester must either be incorporated into a larger peptide sequence and subsequently deprotected, or tested under conditions that account for its prodrug nature.

Protocol 1: Deprotection of the Pinanediol Ester via Transesterification

• Causality: Pinanediol esters are sterically hindered and exhibit vastly reduced electrophilicity compared to free boronic acids. To evaluate the true pharmacophore, the ester is cleaved. We utilize transesterification with a sacrificial boronic acid to avoid harsh oxidative conditions that might degrade the allyl double bond[4].

• Step-by-Step Methodology:

  • Dissolve (R)-BoroAlg(+)-pinanediol HCl (1.0 eq) in a biphasic mixture of hexane and 1M HCl in Methanol (1:1 v/v).

  • Add an excess of a sacrificial boronic acid (e.g., isobutylboronic acid, 3.0 eq) to drive the transesterification equilibrium.

  • Stir the mixture vigorously at room temperature for 12–24 hours. The pinanediol transfers to the isobutylboronic acid, which preferentially partitions into the hexane layer.

  • Separate the layers. Wash the aqueous methanolic layer (containing the deprotected (R)-BoroAlg-OH) with fresh hexane to remove residual pinanediol byproducts.

  • Concentrate the aqueous layer under reduced pressure and purify via reverse-phase HPLC to isolate the active free boronic acid.

Protocol 2: Steady-State Enzymatic Inhibition Assay

• Causality: Boronic acids are mechanism-based, slow-binding inhibitors. A pre-incubation step is mandatory because the formation of the covalent tetrahedral adduct ( E+I⇌EI⇌EI∗ ) occurs on a slower timescale than simple non-covalent docking. Without pre-incubation, the calculated Ki​ will artificially underestimate the compound's true potency.

• Step-by-Step Methodology:

  • Prepare the assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 10% glycerol, 0.05% CHAPS).

  • Dilute the target serine protease (e.g., HCV NS3/4A complex) to a final working concentration of 1–5 nM.

  • Prepare serial dilutions of the deprotected BoroAlg inhibitor (or a synthesized peptidyl-BoroAlg derivative) ranging from 0.1 nM to 10 µM.

  • Critical Step: Pre-incubate the enzyme and inhibitor for 30–60 minutes at 30°C to establish full thermodynamic equilibrium.

  • Initiate the reaction by adding a fluorogenic substrate (e.g., a FRET peptide containing the specific cleavage site) at a concentration near its Km​ .

  • Monitor fluorescence continuously (e.g., Ex 340 nm / Em 490 nm) for 15 minutes to determine initial velocities ( vi​ ).

  • Calculate the apparent inhibition constant ( Kiapp​ ) by fitting the dose-response data to the Morrison equation for tight-binding inhibitors.

Step-by-step experimental workflow from compound preparation to kinetic analysis.

Data Presentation: Comparative Kinetics

Monomeric amino-boronic acids typically exhibit weak affinity on their own. However, when the (R)-BoroAlg moiety is incorporated into a peptide sequence matching the protease's natural substrate (e.g., Ac-DEVVP-boroAlg-OH for HCV NS3), the affinity jumps to the low-nanomolar range due to synergistic binding across the S2-S6 subsites[2].

Table 1: Comparative Kinetic Data of Peptidyl Boronic Acids against Serine Proteases

Compound / Inhibitor	P1 Moiety	Target Protease	Ki​ (nM)	Reference
Ac-DEVVP-boroAlg-OH	Allylglycine	HCV NS3/4A	13.0
MeOSuc-AAP-boroVal-OH	Valine	α -Lytic Protease	6.4	[3]
MeOSuc-AAP-boroPhe-OH	Phenylalanine	α -Chymotrypsin	0.16	[3]

Note: The extreme potency of these compounds highlights the efficacy of combining sequence-specific peptide backbones with the electrophilic boron warhead.

Conclusion

(R)-BoroAlg(+)-pinanediol hydrochloride is an indispensable tool in the arsenal of protease inhibitor design. By exploiting the unique electronic properties of boron and the stereospecificity provided by the pinanediol auxiliary, researchers can construct highly potent, mechanism-based inhibitors. Proper handling—specifically regarding the deprotection of the pinanediol ester and the kinetic evaluation of slow-binding covalent adducts—is paramount for translating this chemical building block into viable therapeutic leads.

References

• [3] Title: Boron Containing Compounds as Protease Inhibitors | Chemical Reviews Source: acs.org URL:

• [2] Title: Hepatitis C virus NS3 protease requires its NS4A cofactor peptide for optimal binding of a boronic acid inhibitor as shown by NMR - PubMed Source: nih.gov URL:

• [1] Title: CAS 319009-76-2 (R)-BoroSer(Bzl)-(+)-Pinanediol-HCl - Alfa Chemistry Source: alfa-chemistry.com URL:

• Title: AVPdb | A database of experimentally verified antiviral peptides Source: osdd.net URL:

• [4] Title: US4963655A - Boron analogs of amino acid/peptide protease inhibitors - Google Patents Source: google.com URL:

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Hepatitis C virus NS3 protease requires its NS4A cofactor peptide for optimal binding of a boronic acid inhibitor as shown by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US4963655A - Boron analogs of amino acid/peptide protease inhibitors - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: NMR Spectroscopy Characterization Protocols for (R)-BoroAlg(+)-pinanediol hydrochloride

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Compound Identity: (R)-1-amino-3-butenylboronic acid (+)-pinanediol ester hydrochloride (CAS: 319009-90-0)

Scientific Context & Structural Challenges

Boronic acid-based compounds have emerged as a highly privileged class of pharmacophores, particularly in the design of transition-state analog protease inhibitors . Specifically, derivatives incorporating the BoroAlg (the boronic acid analog of allylglycine) moiety serve as critical chiral building blocks for synthesizing potent inhibitors targeting the Hepatitis C virus (HCV) NS3 protease and other serine/threonine proteases .

Characterizing (R)-BoroAlg(+)-pinanediol hydrochloride via Nuclear Magnetic Resonance (NMR) spectroscopy presents a unique set of structural challenges:

• The Boron Quadrupolar Effect: The presence of the 11 B nucleus induces severe line broadening on adjacent atoms.

• Stereochemical Integrity: The (+)-pinanediol chiral auxiliary is used to direct the synthesis of the (R)-enantiomer at the α -carbon; confirming this diastereomeric purity is paramount.

• Salt Stoichiometry: Validating the integrity of the primary amine hydrochloride salt without inducing rapid proton exchange.

This application note provides a self-validating, causality-driven protocol for the complete structural elucidation of this complex chiral building block.

Mechanistic Insights into NMR Behavior (The Causality)

To achieve high-fidelity data, analysts must understand the physical chemistry governing the NMR behavior of α -aminoboronic esters.

The Quadrupolar Broadening Phenomenon

When characterizing (R)-BoroAlg(+)-pinanediol hydrochloride, analysts frequently mistake the broad, low-intensity signal of the α -carbon in the 13 C NMR spectrum for baseline noise or a missing peak. This is not an artifact of poor shimming. It is a direct consequence of scalar coupling to the quadrupolar 11 B nucleus (80.1% natural abundance, I=3/2 ). In the asymmetric electric field of the trigonal planar ( sp2 ) pinanediol ester, the boron nucleus experiences an extremely short spin-spin relaxation time ( T2​ ). The attached α -carbon and α -proton undergo rapid intermediate exchange, leading to severe line broadening.

Solvent Selection and Proton Exchange

The choice of solvent is a critical experimental variable. While CDCl 3​ is a standard NMR solvent, dissolving the hydrochloride salt of an α -aminoboronic ester in CDCl 3​ often leads to poor solubility and rapid exchange of the primary ammonium protons. By utilizing DMSO- d6​ , the strong hydrogen-bonding capability of the solvent significantly reduces the exchange rate of the -NH 3+​ protons. This allows them to be observed as a distinct broad singlet integrating to 3H at approximately 8.2 ppm, providing a self-validating internal check for the stoichiometry of the hydrochloride salt.

Experimental Protocols & Workflows

The following step-by-step methodologies ensure a self-validating system where the stoichiometric and stereochemical integrity of the molecule can be internally cross-referenced.

Caption: Workflow for the comprehensive NMR characterization of (R)-BoroAlg(+)-pinanediol hydrochloride.

Step 1: Sample Preparation

• Weigh 15–20 mg of (R)-BoroAlg(+)-pinanediol hydrochloride.

• Dissolve completely in 0.6 mL of anhydrous DMSO- d6​ (100.0 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Transfer to a high-quality 5 mm borosilicate glass NMR tube. (Note: For ultra-precise 11 B NMR without background glass interference, a quartz NMR tube is recommended, though background subtraction algorithms can suffice).

Step 2: 1D NMR Acquisition Parameters

• 1 H NMR (500/600 MHz): Acquire with 16 scans (ns), a spectral width of 15 ppm, and a relaxation delay (D1) of 2.0 seconds.

• 13 C{ 1 H} NMR (125/150 MHz): To counteract the quadrupolar broadening of the α -carbon, utilize a prolonged acquisition strategy. Set ns ≥ 1024 and D1 = 2.0 seconds. If hardware permits, apply 11 B-decoupling during acquisition to sharpen the α -carbon signal.

• 11 B NMR (160 MHz): Acquire with 128 scans. Use BF 3​ ·OEt 2​ (0.0 ppm) as an external reference capillary.

Step 3: 2D NMR Acquisition for Stereochemical Validation

• NOESY / ROESY: Set the mixing time ( tm​ ) to 300–500 ms . This specific window is critical for capturing the through-space Nuclear Overhauser Effect (NOE) interactions between the rigid pinanediol methyl groups and the flexible allyl side chain without suffering from spin diffusion.

Data Presentation: Expected Chemical Shifts

By correlating the integration of the allyl terminal alkene protons against the three distinct pinanediol methyl singlets, the analyst can internally validate the 1:1 stoichiometric integrity of the chiral auxiliary to the boronic acid core.

Table 1: Expected 1 H and 13 C NMR Chemical Shifts in DMSO- d6​

Moiety	Position	1 H Chemical Shift (ppm)	Multiplicity & Integration	13 C Chemical Shift (ppm)
BoroAlg Core	α -CH	2.80 – 3.00	br m, 1H	35.0 – 45.0 (br)
β -CH 2​	2.30 – 2.50	m, 2H	34.5
γ -CH=	5.70 – 5.90	m, 1H	133.2
δ -CH 2​ =	5.10 – 5.25	m, 2H	118.5
-NH 3+​ (HCl salt)	8.10 – 8.30	br s, 3H	N/A
(+)-Pinanediol	C1 (Quaternary)	N/A	N/A	85.2
C2 (CH-O)	4.20 – 4.35	dd, 1H	77.8
C3 (CH)	2.20 – 2.30	m, 1H	51.0
C4 (Quaternary)	N/A	N/A	39.5
C5 (CH 2​ )	1.80 – 2.00	m, 2H	38.2
C6 (CH)	1.60 – 1.75	m, 1H	35.4
C7 (CH 2​ )	1.00 – 1.20	m, 2H	28.1
C8 (CH 3​ )	~1.30	s, 3H	27.5
C9 (CH 3​ )	~1.20	s, 3H	26.2
C10 (CH 3​ )	~0.80	s, 3H	24.0

(Note: The distinct broadness of the α -CH signals is a diagnostic indicator of covalent attachment to the boron center, not an impurity).

Table 2: 11 B NMR Characteristics

Parameter	Value / Description	Diagnostic Significance
Chemical Shift ( δ )	+31.0 to +33.0 ppm	Confirms the trigonal planar ( sp2 ) geometry of the boronic ester .
Line Shape	Broad Singlet (br s)	Expected due to the quadrupolar nature of 11 B ( I=3/2 ).

Stereochemical Validation Logic

The synthesis of peptidyl boronic acids relies heavily on the (+)-pinanediol chiral auxiliary to direct the stereocenter at the α -carbon. Confirming the (R)-configuration of the BoroAlg core is achieved through 2D NOESY experiments. The rigid bicyclic structure of the pinanediol ring creates a highly anisotropic spatial environment.

By mapping the NOE cross-peaks between the distinct pinanediol methyl singlets ( δ 0.8, 1.2, 1.3) and the allyl side chain protons ( δ 2.3–5.9), analysts can unambiguously assign the relative stereochemistry. An absence of NOE contacts expected for the (S)-diastereomer confirms the diastereomeric purity of the (R)-enantiomer.

Caption: Causality network showing how boron quadrupolar relaxation and NOESY interactions dictate stereochemical assignment.

References

• Boron Containing Compounds as Protease Inhibitors Source: Chemical Reviews (ACS Publications) URL:[Link]

• Hepatitis C virus NS3 protease requires its NS4A cofactor peptide for optimal binding of a boronic acid inhibitor as shown by NMR Source: PubMed (National Institutes of Health) URL:[Link]

• Computer-aided design, synthesis, and biological evaluation of [4.3.0] bicyclic prolyl oligopeptidase and fibroblast activation protein inhibitors Source: ChemRxiv (Cambridge University Press) URL:[Link]

Application Note: In Vitro Assay Protocols for boroAlg-Based Viral Protease Inhibitors

Target Audience: Researchers, biochemists, and drug development professionals. Focus: Slow-binding kinetics, cofactor dependence, and self-validating biochemical assays for boronic acid-based transition state mimics.

Mechanistic Rationale: The Causality of boroAlg Inhibitors

Boronic acid-based peptidomimetics represent a highly potent class of viral protease inhibitors, capable of targeting both serine proteases (e.g., Hepatitis C Virus [HCV] NS3/4A) and cysteine proteases (e.g., SARS-CoV-2 Mpro) . Among these, boroAlg (the boronic acid analogue of allylglycine) is a specialized P1 pharmacophore designed to exploit the unique topography of viral active sites.

The Causality of the Warhead: Unlike traditional Michael acceptors that form irreversible covalent bonds, the electron-deficient boron atom in boroAlg acts as a Lewis acid. It undergoes nucleophilic attack by the catalytic serine (e.g., Ser139 in HCV NS3) to form a reversible, tetrahedral boronate adduct . This geometry perfectly mimics the high-energy tetrahedral transition state of natural peptide bond hydrolysis, resulting in sub-nanomolar to picomolar affinities .

The Causality of the Side Chain: The polarized allylic side chain of boroAlg is sterically and electronically optimized to intercalate into the shallow, hydrophobic S1 pocket of the protease (lined by residues like Phe154 in HCV NS3). However, this binding is highly dynamic and strictly dependent on allosteric active-site structuring.

Experimental Design: Building a Self-Validating System

Evaluating boroAlg inhibitors requires deviating from standard high-throughput screening (HTS) protocols. Standard assays often yield false negatives for boronic acids due to buffer interference or inappropriate kinetic readouts. This protocol is engineered as a self-validating system based on three critical pillars:

• Cofactor-Driven Active Site Structuring: For enzymes like HCV NS3, boroAlg binding is strictly dependent on the NS4A peptide cofactor. NS4A intercalates into the N-terminal β -sheet of NS3, restructuring the S1 pocket. Without NS4A, boroAlg affinity drops by over an order of magnitude . The assay validates target engagement by comparing holoenzyme (NS3/4A) vs. apoenzyme (NS3) inhibition.

• Elimination of Diol Interference: Boronic acids spontaneously form cyclic boronate esters with 1,2-diols. Standard protease buffers containing glycerol or Tris will chemically mask the boroAlg warhead. This protocol utilizes a strictly diol-free HEPES/TCEP buffer system.

• Slow-Binding Kinetic Resolution: Boronic acids bind via a two-step induced-fit mechanism: an initial non-covalent encounter complex ( EI ) followed by slow isomerization into the covalent adduct ( EI∗ ). The assay utilizes continuous Fluorescence Resonance Energy Transfer (FRET) monitoring to capture both the initial velocity ( v0​ ) and steady-state velocity ( vs​ ).

Step-by-Step Protocols

Protocol A: Diol-Free Reagent Preparation & Holoenzyme Assembly

Objective: Establish a stable, interference-free catalytic complex.

• Buffer Preparation: Prepare Assay Buffer: 50 mM HEPES (pH 7.5), 100 mM NaCl, 0.1% CHAPS, and 2 mM TCEP.

  • Causality Check: Do not use DTT or β -mercaptoethanol, as oxidized thiols can interact with the boron center. Strictly exclude glycerol.

• Cofactor Pre-incubation: Dilute recombinant apo-protease (e.g., HCV NS3) to 20 nM in Assay Buffer. Add the synthetic cofactor peptide (e.g., KKGSVVIVGRIVLSGK for NS4A) at a 1:50 (Protease:Cofactor) molar ratio.

• Assembly Validation: Incubate at 25°C for 15 minutes to allow β -sheet intercalation. The formation of the holoenzyme is self-validated in Protocol B if the baseline catalytic efficiency ( kcat​/Km​ ) increases by at least 20-fold compared to the apoenzyme.

Protocol B: FRET-Based Slow-Binding Kinetic Assay

Objective: Determine the apparent inhibition constant ( Ki∗​ ) and isomerization rates.

• Inhibitor Titration: Prepare a 10-point serial dilution of the boroAlg inhibitor (e.g., Ac-Asp-Glu-Val-Val-Pro-boroAlg-OH) in 100% DMSO. Transfer 1 μ L to a 96-well black microplate (final DMSO concentration ≤ 1%).

• Enzyme Addition: Add 49 μ L of the pre-assembled Holoenzyme complex (final concentration: 10 nM) to the inhibitor wells.

• Continuous Monitoring Setup: Immediately add 50 μ L of the specific FRET substrate (e.g., RET S1 for HCV NS3, final concentration 2 μ M) to initiate the reaction.

• Data Acquisition: Read fluorescence continuously (e.g., Ex/Em = 340/490 nm for EDANS/DABCYL pairs) every 30 seconds for 60 minutes.

• Kinetic Extraction: Fit the progress curves to the integrated rate equation for slow-binding inhibition:

  P(t)=vs​t+kobs​v0​−vs​​[1−exp(−kobs​t)]

  Where P(t) is product formed, v0​ is initial velocity, vs​ is steady-state velocity, and kobs​ is the apparent first-order rate constant for the transition to EI∗ .

Protocol C: Reversibility Validation (Rapid Dilution Assay)

Objective: Prove the boronate adduct is reversible and distinguish it from assay artifacts or suicide inhibition.

• Pre-incubation: Incubate 100 nM Holoenzyme with a concentration of boroAlg inhibitor equivalent to 10×IC50​ for 30 minutes to ensure complete EI∗ formation.

• Rapid Dilution: Dilute the inhibited complex 100-fold into Assay Buffer containing a saturating concentration of FRET substrate ( 10×Km​ ).

• Observation: Monitor fluorescence recovery. A gradual upward curvature in the progress plot indicates the dissociation of the inhibitor ( koff​ ) and confirms the reversible covalent nature of the boroAlg warhead.

Quantitative Data & Troubleshooting

Table 1: Representative Kinetic Parameters for boroAlg-Based Inhibitors

Data summarizes expected kinetic behavior of boroAlg peptides vs. standard non-covalent inhibitors.

Inhibitor Class	Target	Ki​ (Encounter)	Ki∗​ (Final Adduct)	Reversibility	Cofactor Dependency
boroAlg Peptide	HCV NS3/4A	150 - 300 nM	0.5 - 5.0 nM	Yes (Slow koff​ )	High (>10-fold shift)
Non-Covalent Macrocycle	HCV NS3/4A	10 - 50 nM	N/A (One-step)	Yes (Fast koff​ )	Moderate
boroAlg Peptide	Apo-NS3	> 2 μ M	> 50 nM	Yes	N/A

Table 2: Assay Troubleshooting and Self-Validation Matrix

Observed Artifact	Mechanistic Cause	Protocol Correction
Apparent IC50​ > 1 μ M	Diol-masking of the boronic acid warhead.	Remove glycerol/Tris from buffer; use HEPES.
Linear, uninhibited progress curves	Insufficient pre-incubation or missing cofactor.	Ensure NS4A is present; fit data to slow-binding equations.
No signal recovery in dilution assay	Oxidative deboronation forming irreversible species.	Ensure fresh TCEP is used; store boroAlg compounds in inert gas.

Mechanistic Workflow Visualization

The following diagram maps the logical relationship between the active site structuring, the two-step binding mechanism of boroAlg, and the kinetic readout.

Workflow and two-step slow-binding mechanism of boroAlg-based viral protease inhibitors.

References

• An automated positive selection screen in yeast provides support for boron-containing compounds as inhibitors of SARS-CoV-2 main protease Microbiology Spectrum (2024) URL:[Link]

• Boron Containing Compounds as Protease Inhibitors Chemical Reviews (2012) URL:[Link]

• Hepatitis C virus NS3 protease requires its NS4A cofactor peptide for optimal binding of a boronic acid inhibitor as shown by NMR Chemistry & Biology (2002) URL:[Link]

Application Note: Preparation of HCV NS3 Protease Inhibitors Using (R)-BoroAlg(+)-Pinanediol Hydrochloride

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Introduction & Mechanistic Overview

The Hepatitis C Virus (HCV) NS3/4A serine protease is a critical enzyme responsible for viral polyprotein processing, making it a primary target for direct-acting antivirals. While early generations of inhibitors utilized ketoamides as serine traps, α -aminoboronic acids have emerged as superior transition-state analogs, capable of achieving sub-nanomolar to picomolar ( Ki​ ) potencies [2].

(R)-BoroAlg(+)-pinanediol hydrochloride (CAS: 319009-90-0) is a highly specialized building block used to install the P1 warhead in these inhibitors. "BoroAlg" refers to the boronic acid analog of allylglycine. The allyl side chain perfectly mimics the hydrophobic P1 substrate preference of the NS3 protease (which naturally cleaves at cysteine or aminobutyric acid residues). Upon binding, the electron-deficient boron atom accepts a lone pair from the catalytic Ser139 residue, forming a reversible, tetrahedral boronate adduct that effectively halts viral replication [1].

Fig 1: Mechanism of covalent reversible inhibition of HCV NS3 by boronic acid analogs.

Experimental Rationale: The "Why" Behind the Chemistry

Designing a synthesis route with boronic acids requires navigating their unique electronic properties. The integration of (R)-BoroAlg(+)-pinanediol into a peptide backbone relies on two fundamental mechanistic principles:

The Role of the (+)-Pinanediol Auxiliary

Boronic acids are prone to oxidation and trimerization (forming boroxines) in their free state. The (+)-pinanediol protecting group serves a dual purpose. First, it acts as a rigid chiral director during the Matteson homologation to set the absolute (R)-configuration of the α -carbon [4]. Second, it masks the empty p-orbital of the boron atom, preventing unwanted side reactions and ensuring the building block remains highly stable under standard basic peptide coupling conditions (e.g., DIPEA/HATU).

The Deprotection Conundrum

Pinanediol esters are thermodynamically exceptionally stable; standard aqueous hydrolysis is completely ineffective. To unmask the active boronic acid without using harsh Lewis acids (like BCl3​ ) that might cleave the newly formed peptide backbone, a biphasic transesterification strategy is employed [5]. By using a large excess of phenylboronic acid in a two-phase system (ether/aqueous HCl), the phenylboronic acid acts as a "boron scavenger." The highly lipophilic pinanediol-phenylboronate byproduct partitions into the organic phase, driving the equilibrium forward and isolating the water-soluble peptidyl boronic acid in the aqueous phase.

Quantitative Data: Comparison of Deprotection Strategies

Selecting the correct deprotection method is critical for maintaining the integrity of the peptide backbone. Below is a comparison of field-proven strategies for pinanediol removal [3, 4, 5]:

Deprotection Method	Reagents	Typical Yield	Reaction Time	Risk / Drawback
Transesterification (Recommended)	Phenylboronic acid, aq. HCl, Ether	80–95%	12–24 h	Requires vigorous biphasic stirring; slow kinetics.
Fluorinated Intermediates	KHF2​ , then TMSCl / H2​O	75–85%	4–6 h	Fluoride ions may affect sensitive functional groups.
Lewis Acid Cleavage	BCl3​ , DCM, -78 °C	50–70%	1–2 h	Harsh conditions; high risk of peptide bond cleavage.

Experimental Protocols

The following self-validating workflows detail the integration of the P1 warhead and its subsequent activation.

Fig 2: Synthetic workflow for HCV NS3 protease inhibitors using (R)-BoroAlg(+)-pinanediol.

Protocol A: Peptide Coupling of (R)-BoroAlg(+)-Pinanediol

This step attaches the P1 boronic ester to the P2-P6 recognition sequence.

• Activation: Dissolve the P2-P6 peptide acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.1 M concentration) under an inert nitrogen atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) to activate the carboxylic acid. Stir for 10 minutes at room temperature.

• Nucleophile Addition: Add (R)-BoroAlg(+)-pinanediol hydrochloride (1.05 eq) to the mixture.

  • Causality Note: The 3.0 equivalents of DIPEA are strictly required here; one equivalent is consumed simply neutralizing the HCl salt of the BoroAlg building block to liberate the free α -amine for nucleophilic attack.

• Reaction Monitoring: Stir at room temperature for 2-4 hours. Monitor the reaction via LC-MS until the peptide acid is fully consumed.

• Workup: Quench the reaction with water and extract with Ethyl Acetate (3x). Wash the combined organic layers sequentially with 5% aqueous NaHCO3​ , 1N HCl, and brine.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash chromatography if necessary.

Protocol B: Biphasic Transesterification (Deprotection)

This step unmasks the boronic acid to yield the active HCV NS3 inhibitor.

• Solvent Setup: Dissolve the protected peptidyl boronate (1.0 eq) in a 1:1 mixture of diethyl ether and 1N aqueous HCl (approx. 0.05 M concentration).

• Scavenger Addition: Add phenylboronic acid (5.0 - 10.0 eq) to the biphasic mixture.

  • Causality Note: Because the transesterification is an equilibrium process, a massive excess of phenylboronic acid is required to drive the reaction toward the free peptidyl boronic acid.

• Vigorous Agitation: Stir the mixture vigorously at room temperature for 12-24 hours.

  • Causality Note: The chemical exchange occurs entirely at the interface of the aqueous and organic layers. Inadequate stirring will result in stalled reactions and poor yields.

• Phase Separation: Transfer the mixture to a separatory funnel and separate the layers. The organic (ether) layer contains the unwanted pinanediol-phenylboronate byproduct and excess phenylboronic acid.

• Aqueous Wash: Wash the aqueous layer with fresh diethyl ether (3x) to ensure complete removal of residual phenylboronic acid. Monitor the aqueous layer via LC-MS to confirm the presence of the free boronic acid product.

• Final Isolation: Lyophilize the aqueous layer directly to yield the free peptidyl α -aminoboronic acid inhibitor as a fluffy white powder. Store at -20°C to prevent degradation.

References

• Hepatitis C virus NS3 protease requires its NS4A cofactor peptide for optimal binding of a boronic acid inhibitor as shown by NMR Chemistry & Biology (PubMed / NIH)
• Potent inhibitors of HCV-NS3 protease derived from boronic acids Bioorganic & Medicinal Chemistry Letters (PubMed / NIH)
• Observations on the Deprotection of Pinanediol and Pinacol Boronate Esters via Fluorinated Intermediates The Journal of Organic Chemistry (ACS Public
• Synthesis of biologically active boron-containing compounds MedChemComm (SciSpace / RSC)
• Application Notes and Protocols: The Use of (+)-Pinanediol in Asymmetric Synthesis Benchchem

storage and handling guidelines for boronic acid hydrochlorides in the lab

An in-depth guide to the proper storage and handling of boronic acid hydrochlorides, essential reagents in modern synthetic chemistry. This document provides researchers, scientists, and drug development professionals with a comprehensive framework, from initial receipt to final disposal, ensuring reagent integrity and laboratory safety.

Boronic acids are a cornerstone of modern organic synthesis, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1][2] Their utility as versatile building blocks in the creation of complex molecules for pharmaceuticals and materials science is well-established.[3][4] Boronic acid hydrochlorides, a specific subclass, typically feature an amine functional group that is protonated to form a hydrochloride salt. This modification enhances the solubility of the compound in polar solvents but also introduces specific challenges related to stability and handling.[5]

As Lewis acids, the boron center is susceptible to nucleophilic attack, and the overall molecule can be prone to oxidative degradation and dehydration to form boroxines (anhydrides).[6][7][8] The hydrochloride salt form can also make these compounds hygroscopic, meaning they readily absorb moisture from the atmosphere.[9] Improper storage and handling can therefore lead to decomposition, reduced reactivity, and inconsistent experimental results. This guide provides a detailed protocol grounded in the chemical principles governing their stability, ensuring both the integrity of these valuable reagents and the safety of laboratory personnel.

Core Chemical Properties and Instabilities

Understanding the inherent properties of boronic acid hydrochlorides is fundamental to their proper management. These compounds exist in a delicate balance, and their utility is directly tied to preserving their chemical structure.

• Lewis Acidity: The boron atom in a boronic acid possesses a vacant p-orbital, making it a Lewis acid.[2] This allows it to form reversible complexes with Lewis bases, a key feature of its reactivity and also a pathway for potential interactions with atmospheric moisture.[3]

• Hygroscopicity: The salt nature of hydrochlorides often imparts a tendency to absorb water from the air.[9] This absorbed moisture can lead to clumping, making accurate weighing difficult, and can promote hydrolytic or oxidative decomposition pathways.[10]

• Oxidative Instability: The carbon-boron bond is susceptible to oxidation, which converts the boronic acid into a non-reactive alcohol and boric acid.[6] This process, known as deboronation, is a primary degradation pathway and can be accelerated by exposure to atmospheric oxygen, especially under non-ideal storage conditions.[7][11]

• Boroxine Formation: Boronic acids can undergo intermolecular dehydration to form cyclic trimers called boroxines. This is a reversible process, but the formation of these anhydrides can affect the solubility and reactivity of the reagent. Storing the compound in a perfectly dry environment is crucial to minimize this.[7]

Upon Receipt: Initial Inspection and Logging

Proper procedure begins the moment a new container of boronic acid hydrochloride arrives. A systematic inspection ensures that the material is of high quality from the outset.

Protocol for New Container Receipt:

• Inspect Packaging: Check for any damage to the external packaging and the primary container seal. Do not accept delivery of defective or damaged containers.[12]

• Verify Identity: Confirm that the compound name, CAS number, and structure on the container match the order specifications and the Safety Data Sheet (SDS).

• Examine Physical Appearance: The compound should be a free-flowing crystalline solid.[5] Note any discoloration or clumping, as these can be signs of decomposition or moisture absorption.[10]

• Log Information: Record the date of receipt, manufacturer, lot number, and initial observations in the laboratory inventory system.

• Apply Date Opened: Once the container is opened for the first time, clearly mark it with the date. This helps track the potential exposure to the atmosphere over time.

Storage Guidelines: Preserving Reagent Integrity

The storage environment is the most critical factor in determining the shelf-life and reliability of boronic acid hydrochlorides. The primary goals are to protect the compound from moisture, oxygen, and in some cases, light.

Decision Framework for Storage

The following flowchart provides a logical pathway for determining the appropriate storage conditions for any given boronic acid hydrochloride.

Caption: Decision Flowchart for Boronic Acid Hydrochloride Storage.

Recommended Storage Conditions

The following table summarizes the ideal conditions for storing boronic acid hydrochlorides to maximize their stability and utility.

Parameter	Short-Term / Frequent Use	Long-Term / High-Purity	Rationale
Temperature	15 - 25 °C (Room Temp)[13]	2 - 8 °C (Refrigerated)[10][14]	Lower temperatures slow the rate of decomposition reactions. Avoid freezing unless specified by the manufacturer.
Atmosphere	Dry Air (in desiccator)	Inert Gas (Argon or Nitrogen)[10][14]	An inert atmosphere prevents oxidative degradation of the C-B bond, a primary failure mode.[6][11]
Container	Original manufacturer's bottle, tightly sealed.[15]	Original bottle, sealed with paraffin film, placed inside a secondary container or bag.	A tight seal is the first line of defense against moisture and air ingress. Paraffin adds an extra barrier.
Environment	Laboratory Desiccator	Inert Atmosphere Glovebox or Desiccator Cabinet with Inert Gas Purge	A dedicated dry environment is crucial to prevent hygroscopic absorption and subsequent clumping or hydrolysis.[9]
Light	Store away from direct sunlight.	Store in an opaque container or in a dark cabinet.	While not all boronic acids are light-sensitive, it is good practice to prevent potential photochemical degradation.

Safe Handling Protocols: From Bottle to Reaction

Due to their physical and chemical nature, boronic acid hydrochlorides require specific handling procedures to ensure user safety and prevent contamination. As solids, they can pose an inhalation hazard, and their acidic nature makes them corrosive upon contact with moisture.[16][17]

Personal Protective Equipment (PPE)

A robust defense against exposure is non-negotiable. The minimum required PPE includes:

• Eye Protection: Chemical safety goggles are mandatory. For larger quantities, a full-face shield should be worn in conjunction with goggles.[16][17]

• Hand Protection: Chemical-resistant nitrile or butyl rubber gloves should be worn.[15][18] If a glove is contaminated, it should be removed and replaced immediately.

• Body Protection: A lab coat is essential.[19] For larger scale operations, a chemical-resistant apron may be necessary.[17]

• Respiratory Protection: Handling should occur in a chemical fume hood to avoid inhalation of dust.[17][18] For highly potent or dusty materials, a respirator may be required based on a risk assessment.[20][21]

Experimental Workflow: A Step-by-Step Approach

The following diagram illustrates a typical workflow for using a boronic acid hydrochloride in a chemical reaction, emphasizing the key handling and storage touchpoints.

Caption: Experimental Workflow for Boronic Acid Hydrochlorides.

Protocol for Weighing and Dispensing

Accurate weighing is critical for stoichiometry and can be challenging with hygroscopic powders.[22]

• Prepare the Area: Before starting, ensure the chemical fume hood sash is at the appropriate height and the work surface is clean.[23] Cover the balance and surrounding area with absorbent bench paper.[24]

• Equilibrate the Container: If the reagent is stored refrigerated, allow the sealed container to warm to ambient temperature before opening. This prevents condensation of atmospheric moisture onto the cold powder.

• Minimize Exposure: Open the container only for the brief time needed to remove material. Use a clean spatula to transfer the solid to a pre-tared, dry weighing vessel.

• Use an Enclosed Balance: Whenever possible, use an analytical balance with a draft shield.[24] For highly sensitive or hazardous materials, weighing should be performed inside an inert atmosphere glovebox.

• Seal Promptly: Immediately and tightly close the main container after dispensing.[24] For long-term storage items, purge the headspace with an inert gas like argon or nitrogen before sealing.

• Clean Up: Carefully clean the spatula and any residual dust from the balance and work area.

Incompatibilities, Spills, and Disposal

• Chemical Incompatibilities: Avoid strong reducing agents and strong bases, as they can react with the boronic acid moiety or the hydrochloride salt.[20][25]

• Spill Cleanup: In case of a spill, do not use water to clean up the dry powder, as this can create a corrosive acidic solution.[17]

  • Wearing appropriate PPE, gently sweep or vacuum the spilled solid into a labeled waste container.[13][20] Avoid creating dust.[21]

  • Once the bulk material is collected, decontaminate the area with a suitable solvent or soap and water wash.

• Waste Disposal: Dispose of unused material and contaminated items in accordance with local, state, and federal regulations.[13][20] This typically involves placing it in a clearly labeled hazardous waste container. Do not flush down the drain.[20]

Conclusion

Boronic acid hydrochlorides are powerful but sensitive reagents. Their successful use in research and development hinges on a disciplined approach to their storage and handling. By understanding their inherent chemical instabilities—namely their susceptibility to moisture, oxidation, and dehydration—and implementing the rigorous protocols outlined in this guide, scientists can ensure reagent integrity, achieve reproducible experimental outcomes, and maintain a safe laboratory environment.

References

• Wilson Salt. (n.d.). SAFETY DATA SHEET BORIC ACID. Retrieved from [Link]

• Lilly Forklifts. (2024, June 7). Warehouse Safety Topics: Corrosive Materials. Retrieved from [Link]

• American Borate Company. (n.d.). Boric Acid Safety Data Sheet. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Boric acid. Retrieved from [Link]

• Chemsafe. (2025, October 15). 10 Tips Working Safely with corrosives. Retrieved from [Link]

• OSHA Training School. (2024, January 19). Corrosive Safety: Protecting Workers from Harmful Substances. Retrieved from [Link]

• Greenbook.net. (n.d.). Material Safety Data Sheet (MSDS) – NUE Boron 10%. Retrieved from [Link]

• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

• J & W PharmLab, LLC. (n.d.). MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• Mettler Toledo. (n.d.). Automated Powder Dispensing. Retrieved from [Link]

• Sandford, E., et al. (2021). Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences, 118(11). Retrieved from [Link]

• Rölz, M., et al. (2024). A Water-Stable Boronate Ester Cage. Journal of the American Chemical Society. Retrieved from [Link]

• Sciencemadness Wiki. (2023, November 18). Boric acid. Retrieved from [Link]

• AirClean Systems. (n.d.). Powder Handling. Retrieved from [Link]

• AGIERRE. (n.d.). Pharmaceutical Powder Handling Systems. Retrieved from [Link]

• Mettler Toledo. (n.d.). Safe Powder Dispensing. Retrieved from [Link]

• Vilas-Boas, M., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. Retrieved from [Link]

• Akula, M. R. (2010). Synthesis and Application of Boronic Acid Derivatives. VTechWorks. Retrieved from [Link]

• UNT Digital Library. (n.d.). Literature Review of Boric Acid Solubility Data. Retrieved from [Link]

• University of Washington, Environment, Health & Safety. (n.d.). Weighing Hazardous Powders in the Laboratory. Retrieved from [Link]

• University of California, Irvine, Environmental Health & Safety. (n.d.). Chemical Compatibility Storage Guidelines. Retrieved from [Link]

• KU ScholarWorks. (n.d.). Physical and Chemical Properties of Boronic Acids: Formulation Implications. Retrieved from [Link]

• PubMed - NIH. (2021, March 9). Boronic acid with high oxidative stability and utility in biological contexts. Retrieved from [Link]

• U.S. Borax Inc. (n.d.). Borate handling and storage. Retrieved from [Link]

• Hall, D. G. (Ed.). (2005). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH.

• Boron Molecular. (2023, July 19). Boronic acids – Everything you need to know. Retrieved from [Link]

• Frontier Specialty Chemicals. (n.d.). Organoborons. Retrieved from [Link]

• Wikipedia. (n.d.). Boric acid. Retrieved from [Link]

• Chapman University. (n.d.). Guidelines for Chemical Storage. Retrieved from [Link]

• Wikipedia. (n.d.). Boronic acid. Retrieved from [Link]

• Organic Chemistry Portal. (2011, November 5). Controlling Residual Arylboronic Acids as Potential Genotoxic Impurities in APIs. Retrieved from [Link]

• ACS Publications. (2015, July 10). Boronic Acids and Derivatives—Probing the Structure–Activity Relationships for Mutagenicity. Retrieved from [Link]

• Google Patents. (n.d.). WO2005019229A1 - Process for purification of boronic acid and its derivatives.

Sources

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Technical Notes & Optimization

preventing degradation of (R)-Boroalg(+)-pinanediol hydrochloride during long-term storage

Welcome to the Technical Support Center for (R)-BoroAlg(+)-pinanediol hydrochloride (IUPAC: (R)-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)but-3-en-1-amine hydrochloride). As a critical building block in the synthesis of peptide boronic acid transition-state inhibitors, maintaining the structural and chiral integrity of this α -aminoboronic ester is paramount.

This guide provides researchers and drug development professionals with field-proven insights into the causality of boronic ester degradation, self-validating recovery protocols, and authoritative troubleshooting strategies.

Part 1: Core Principles of Boronic Ester Stability

While pinanediol esters are thermodynamically more stable than their pinacol counterparts due to the rigid steric shielding of the bicyclic pinene framework 1, they remain susceptible to specific environmental stressors. Understanding the mechanistic pathways of degradation is the first step in preventing batch failure.

Mechanisms of (R)-BoroAlg(+)-pinanediol HCl degradation via hydrolysis, oxidation, and epimerization.

Part 2: Troubleshooting & FAQs

Q: We stored our batch of (R)-BoroAlg(+)-pinanediol HCl at room temperature in a standard desiccator, but LC-MS shows a mass corresponding to the free boronic acid. Why did the pinanediol ester cleave? A: Ambient moisture acts as a potent nucleophile against the highly electrophilic boron atom (which possesses an empty p-orbital). Water coordinates to the boron, forming a tetrahedral intermediate that subsequently expels the pinanediol diol 2. Causality & Solution: Standard silica desiccators do not achieve the absolute zero-humidity required for long-term room-temperature storage. The compound must be stored at 0–8 °C (or -20 °C for multi-year storage) to kinetically suppress the hydrolysis reaction 3.

Q: Our 11 B-NMR shows a shift from ~32 ppm to ~19 ppm, and the material failed in our peptide coupling step. What is the mechanism of this failure? A: A shift to ~19 ppm indicates the presence of boric acid, a hallmark of oxidative deboronation. The C–B bond is highly susceptible to cleavage by reactive oxygen species (ROS) or atmospheric O 2​ over prolonged periods. This is an irreversible degradation pathway that destroys the pharmacophore. Causality & Solution: Nitrogen ( N2​ ) blanketing is often insufficient because it readily mixes with ambient air upon opening the vial. You must use Argon gas. Argon is denser than air and settles over the solid powder, creating a physical barrier against oxygen ingress.

Q: Why is (R)-BoroAlg(+)-pinanediol supplied strictly as a hydrochloride salt rather than a free amine? A: The free α -amine is highly dangerous to the molecule's integrity. The lone pair on the nitrogen can undergo intramolecular coordination with the empty p-orbital of the boron atom. This cyclic intermediate drastically lowers the activation energy for both protodeboronation (loss of the boron group) and epimerization at the chiral α -carbon. Causality & Solution: Protonation (forming the HCl salt) locks the amine's lone pair, disabling this autocatalytic degradation pathway and allowing the salt to be isolated as a stable, crystalline solid 1. Never neutralize the salt until immediately prior to your coupling reaction.

Part 3: Quantitative Degradation Data

To assist in inventory management and experimental planning, the following table summarizes the kinetic degradation profiles of (R)-BoroAlg(+)-pinanediol HCl under various storage environments.

Storage Condition	Atmosphere	Est. Monthly Hydrolysis (%)	Est. Monthly Oxidation (%)	Recommended Shelf Life
25 °C (Ambient)	Ambient Air	5.0%	2.5%	< 1 month
0–8 °C (Fridge)	Ambient Air	1.2%	0.5%	3–6 months
0–8 °C (Fridge)	Argon + Desiccant	< 0.1%	< 0.1%	12–24 months
-20 °C (Freezer)	Argon + Desiccant	Not detectable	Not detectable	> 24 months

Part 4: Standard Operating Procedures (SOPs) & Recovery Workflows

Before utilizing a stored batch in a critical synthesis, or if degradation is suspected, follow this self-validating workflow.

QC workflow for assessing boronic ester integrity and executing recovery or disposal protocols.

Protocol A: Self-Validating QC Assessment

Purpose: To definitively identify the state of the boronic ester before committing expensive peptide fragments to a coupling reaction.

• Sample Preparation: Dissolve 5 mg of the (R)-BoroAlg(+)-pinanediol HCl batch in 0.6 mL of anhydrous CDCl 3​ .

• Data Acquisition: Acquire a 11 B-NMR spectrum (using boron-free quartz tubes if possible to reduce background glass signals) and a standard 1 H-NMR spectrum.

• Validation Checkpoint (Self-Validation):

  • Pass: A sharp 11 B signal at ~32 ppm confirms the intact pinanediol ester.

  • Hydrolysis: A shift to ~29-30 ppm indicates the presence of the free boronic acid. Proceed to Protocol B.

  • Oxidation: A signal at ~19 ppm indicates boric acid. The batch is irreversibly destroyed and must be discarded.

Protocol B: Re-esterification and Recrystallization of Hydrolyzed Material

Purpose: To salvage a batch that has undergone moisture-induced hydrolysis but remains free of oxidative damage 4. Causality: The thermodynamic preference for the pinanediol ester over the free acid drives the re-esterification equilibrium forward. Crystallization from hot ethyl acetate capitalizes on the differential solubility of the crystalline HCl salt versus the highly soluble free pinanediol 1.

• Solubilization: Dissolve the partially hydrolyzed salt in a minimal volume of anhydrous chloroform (CHCl 3​ ). Filter through a PTFE syringe filter to remove any insoluble polymeric boroxines.

• Re-esterification: Add 1.1 molar equivalents of (+)-pinanediol to the filtrate. Stir at room temperature for 2 hours under an Argon atmosphere.

• Concentration: Concentrate the solution in vacuo (rotary evaporation) to yield a crude oil.

• Crystallization: Dissolve the resulting oil in a minimal volume of boiling ethyl acetate. Remove from heat and allow the solution to cool slowly to room temperature, then transfer to a 4 °C fridge overnight to induce crystallization.

• Isolation: Filter the resulting crystals via vacuum filtration, wash with ice-cold diethyl ether to remove residual free pinanediol, and dry under high vacuum.

• Validation Checkpoint: Repeat Protocol A. The 11 B-NMR must show a unitary peak at ~32 ppm.

References

• Thieme-Connect: Peptide Boronic Acids: Cleavage of Pinanediol Esters and Crystallization. URL: [Link]

• National Institutes of Health (NIH): Boronic acid inhibitors of penicillin-binding protein 1b: serine and lysine labelling agents. URL:[Link]

• ScienceBiochem: (R)-BoroAlg(+)-Pinanediol-HCl Product Specifications and Storage. URL: [Link]

• ACS Publications: Potential Transition State Analogue Inhibitors for the Penicillin-Binding Proteins. URL:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Boronic acid inhibitors of penicillin-binding protein 1b: serine and lysine labelling agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciencebiochem.com [sciencebiochem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Chiral Resolution of boroAlg Pinanediol Derivatives

Boro-allylglycine (boroAlg) derivatives are highly potent pharmacophores, frequently utilized as transition-state analog inhibitors for serine proteases, such as the HCV NS3 protease[1]. The chiral resolution of these derivatives is paramount, as the stereochemistry at the α -carbon dictates the binding affinity within the target enzyme's P1–P6 pockets[1]. The industry standard for achieving this stereocontrol is the Matteson homologation, which utilizes pinanediol as a chiral auxiliary to drive substrate-controlled asymmetric synthesis[2][3].

This technical guide provides a mechanistic breakdown, diagnostic troubleshooting, and self-validating protocols for optimizing the chiral resolution and synthesis of boroAlg pinanediol esters.

I. Mechanistic Architecture

The synthesis of enantiopure boroAlg relies on a sequence of chiral induction, 1,2-metallate rearrangement, and stereospecific nucleophilic substitution. The workflow below maps the critical transformations required to achieve a diastereomeric ratio (d.r.) of >99%.

Workflow for the asymmetric synthesis and chiral resolution of boroAlg pinanediol derivatives.

II. Diagnostic Q&A: Troubleshooting the Matteson Homologation

Q1: I am observing significant epimerization during the formation of the α -chloroboronic ester, resulting in a poor d.r. How can I prevent this? Causality: The generation of the α -chloroboronic ester liberates lithium chloride (LiCl) as a byproduct. Free LiCl acts as a nucleophile that rapidly catalyzes the epimerization of the newly formed chiral center[4]. Solution: Maintain a strict 1:1 stoichiometric ratio of ZnCl2​ to the organolithium reagent. Zinc chloride acts as a Lewis acid to promote the homologation while simultaneously sequestering the liberated chloride ions to form a highly stable LiZnCl3​ complex. This effectively removes free chloride from the microenvironment, arresting the epimerization pathway[2][4].

Q2: Nucleophilic displacement of the α -chloro ester with LiHMDS to form the amine results in low yields and unidentifiable side products. What is the alternative? Causality: The boroAlg side chain contains an allyl group (-CH₂-CH=CH₂). LiHMDS is a strong, bulky base. When applied to the sterically hindered α -chloro pinanediol ester, LiHMDS favors abstracting a β -proton from the allyl group rather than undergoing an SN​2 substitution, leading to β -elimination and degradation of the substrate. Solution: Utilize the azide route. Displace the chloride using sodium azide ( NaN3​ ) in DMF[3]. Azide is a powerful, non-basic nucleophile that guarantees a clean, stereoinvertive SN​2 displacement. Follow this with a mild Staudinger reduction ( PPh3​/H2​O ) to yield the α -aminoboronic ester without reducing the critical allyl double bond.

Q3: How do I cleanly remove the pinanediol auxiliary without degrading the boroAlg free acid? Causality: Pinanediol boronic esters are thermodynamically highly stable. Attempting to cleave them using harsh aqueous acidic hydrolysis often leads to the cleavage of the carbon-boron bond (protodeboronation), destroying the active pharmacophore. Solution: Perform a biphasic transesterification using [3]. In a mixture of ether and 1N HCl, phenylboronic acid acts as a thermodynamic sink, preferentially binding the pinanediol. The resulting phenylboronate ester partitions into the organic layer, while the liberated, water-soluble boroAlg free acid is safely isolated in the aqueous layer[3].

III. Validated Protocol: Synthesis & Resolution System

This protocol is designed as a self-validating system , ensuring that each step provides physical or chemical feedback to confirm success before proceeding.

Step 1: Chiral Auxiliary Condensation

• Dissolve allylboronic acid (1.0 eq) and (+)-pinanediol (1.0 eq) in anhydrous diethyl ether.

• Stir at room temperature for 12 hours over anhydrous MgSO4​ .

• Self-Validation: The reaction is driven by the thermodynamic stability of the cyclic ester and the physical sequestration of water by MgSO4​ . Complete consumption of the highly polar free diol can be visually validated via TLC (using a CAM stain), confirming 100% chiral esterification.

Step 2: 1,2-Metallate Rearrangement (Matteson Homologation)

• Cool the pinanediol allylboronate solution in THF to strictly -100 °C (liquid nitrogen/methanol bath).

• Dropwise add LiCHCl2​ (prepared in situ from dichloromethane and n-BuLi) maintaining the internal temperature below -95 °C.

• Add anhydrous ZnCl2​ (1.0 eq) in THF. Allow the reaction to slowly warm to room temperature overnight.

• Self-Validation: The color transition from a pale yellow borate complex to a clear solution upon warming indicates the successful 1,2-migration of the allyl group and the precipitation of the LiZnCl3​ salt.

Step 3: Stereospecific Azide Displacement & Reduction

• Dissolve the α -chloroboronic ester in anhydrous DMF. Add NaN3​ (1.5 eq) and stir at 25 °C for 24 hours.

• Extract with EtOAc, wash heavily with brine to remove DMF, and concentrate.

• Dissolve the intermediate in THF, add PPh3​ (1.2 eq) and a few drops of water.

• Self-Validation: The immediate evolution of nitrogen gas ( N2​ bubbles) upon the addition of PPh3​ physically validates the successful reduction of the azide to the α -aminoboronic ester (boroAlg-pinanediol).

IV. Quantitative Benchmarks & Process Parameters

To maintain E-E-A-T standards, compare your process analytics against these validated benchmarks. Deviations from these thresholds are the primary cause of chiral resolution failure.

Process Parameter	Optimal Value	Critical Threshold	Mechanistic Consequence of Deviation
Homologation Temp	-100 °C	> -85 °C	Premature rearrangement leading to loss of d.r. (>5% epimerization).
ZnCl2​ : LiCl Ratio	1:1	< 1:1	Unsequestered chloride accelerates epimerization of the α -chloro ester.
Azide Substitution Temp	25 °C (RT)	> 50 °C	Thermal activation of β -elimination, destroying the allyl side chain.
Cleavage pH (Aqueous)	pH 2-3	< pH 1	Acid-catalyzed protodeboronation (cleavage of the C-B bond).
Expected d.r. (Step 2)	> 99.5%	< 95%	Indicates failure in chiral induction or poor temperature control.

V. References

• Syntheses of Marine Natural Products via Matteson Homologations and Related Processes Source: Marine Drugs (MDPI) URL:[Link]

• Boron Containing Compounds as Protease Inhibitors Source: Chemical Reviews (ACS Publications) URL:[Link]

• Matteson Homologation of Arylboronic Esters Source: European Journal of Organic Chemistry (Wiley) URL:[Link]

• Synthesis of biologically active boron-containing compounds Source: PubMed Central (NIH) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. publikationen.sulb.uni-saarland.de [publikationen.sulb.uni-saarland.de]

Technical Support Center: Overcoming Steric Hindrance in Peptide Coupling Reactions

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with sterically hindered peptide coupling reactions. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize even the most challenging syntheses.

Introduction: The Challenge of Steric Hindrance

Amide bond formation is the fundamental reaction in peptide synthesis.[1][2] It involves the nucleophilic attack of an amine group on an activated carboxylic acid.[2][3] Steric hindrance occurs when bulky chemical groups near the reaction centers physically obstruct this interaction.[4] This "molecular crowding" slows down the reaction rate, leading to incomplete couplings, low yields, and the formation of deletion sequences, which can be difficult to purify away from the target peptide.[4][5]

Common sources of steric hindrance in peptide synthesis include:

• β-branched amino acids: Residues like Valine (Val) and Isoleucine (Ile) have bulky side chains close to the peptide backbone.[4]

• α,α-disubstituted amino acids: Non-proteinogenic amino acids like Aib (α-aminoisobutyric acid) present a highly congested environment around the amine and carboxyl groups.[4][6][7]

• N-methylated amino acids: The presence of a methyl group on the backbone nitrogen reduces its nucleophilicity and adds bulk.[4][6][7]

• Bulky protecting groups: Large side-chain protecting groups can contribute significantly to steric crowding, especially in longer peptides.[4][8][9][10]

• Peptide aggregation: During solid-phase peptide synthesis (SPPS), growing peptide chains can fold into secondary structures (like β-sheets) or aggregate, making the N-terminal amine inaccessible.[11][12]

This guide provides a structured approach to diagnosing and overcoming these challenges.

Caption: A logical workflow for troubleshooting low coupling yields.

Q2: I'm coupling Valine to another Valine residue and my standard HBTU/HOBt protocol is failing. What should I do?

A: This is a classic case of severe steric hindrance. A multi-pronged approach is necessary.

Possible Cause: The combination of two adjacent β-branched amino acids creates a highly crowded reaction environment. [13]The moderate reactivity of HBTU is insufficient to overcome the high activation energy required for this coupling.

Recommended Solutions:

• Upgrade Your Coupling Reagent: Switch from HBTU to a more potent uronium/phosphonium salt. HATU and COMU are considered among the most powerful coupling reagents available, designed for high reactivity and low racemization. [13][14]PyAOP is another excellent choice, particularly for N-methylated or other highly demanding residues. [1][13]

• Change Your Additive: If using a carbodiimide like DIC, replace the standard HOBt with HOAt or, preferably, OxymaPure®. These additives form more reactive activated esters and are more effective at suppressing racemization. [13][15]

• Increase Reaction Time and Temperature: Extend the coupling time from the standard 1-2 hours to 4 hours or even overnight. [4]If the reaction is still incomplete, gently increasing the temperature to 40-50°C can provide the necessary energy to overcome the activation barrier. However, use heat cautiously as it can increase the risk of racemization. [13]

• Consider Amino Acid Halides: For exceptionally difficult cases, in-situ formation of an amino acid fluoride or chloride can be a powerful strategy. [16][17]These are highly reactive intermediates that can couple where other methods fail.

Q3: My peptide is aggregating on the solid support, making the N-terminus inaccessible. How can I solve this?

A: On-resin aggregation is a major hurdle, especially for hydrophobic sequences, and it exacerbates steric hindrance. [12]The solution lies in disrupting the secondary structures that cause aggregation.

Recommended Solutions:

• Incorporate "Structure-Breaking" Dipeptides: The most effective strategy is to substitute a pair of amino acids in your sequence with a pseudoproline dipeptide. These dipeptides introduce a "kink" into the peptide backbone, disrupting the formation of β-sheets. The native sequence is regenerated upon final cleavage.

• Use Backbone-Protecting Groups: For problematic glycine residues, using an Hmb (2-hydroxy-4-methoxybenzyl) or Dmb (2,4-dimethoxybenzyl) protected glycine derivative can prevent aggregation. These groups are removed during the final cleavage.

• Optimize Solvents and Additives:

  • Switch from DMF to NMP (N-Methyl-2-pyrrolidone), which has better solvating properties for aggregated peptides. [18] * Add chaotropic salts like LiCl to the coupling mixture to disrupt hydrogen bonding and break up aggregates.

Frequently Asked Questions (FAQs)

Q: What is the hierarchy of coupling reagents in terms of reactivity for hindered couplings? A: While reactivity can be sequence-dependent, a general hierarchy from least to most powerful for hindered systems is: Carbodiimides (DCC, EDC) < HBTU/TBTU < HCTU < PyBOP < PyAOP < HATU/COMU. [1][13][14][19] Q: Can I just "double couple" a difficult residue? A: Yes, performing the coupling reaction twice (a "double couple") is a common strategy to ensure complete reaction for difficult residues like Arginine or when encountering aggregation. [20]However, for severely hindered couplings (e.g., Aib-Aib), this may not be sufficient, and switching to a more powerful reagent is recommended.

Q: How does the choice of solvent affect steric hindrance? A: The solvent's primary role is to properly solvate the peptide-resin, making the reactive sites accessible. [18]Poor solvation can cause the peptide to collapse onto itself, increasing effective steric hindrance. DMF is a standard choice, but NMP or DMA can be superior for solvating aggregated sequences. [18]In some cases, non-polar solvents like DCM can be used, but solubility is often a limiting factor. [21] Q: What is racemization and how can I prevent it during difficult couplings? A: Racemization is the loss of stereochemical integrity at the α-carbon of the amino acid being coupled. It is a significant risk, especially when using highly activating conditions or elevated temperatures. [13][22]The primary mechanism involves the formation of an oxazolone intermediate. [13]Prevention Strategies:

• Use racemization-suppressing additives: HOAt and OxymaPure® are superior to HOBt. [13][15]* Choose modern reagents: Reagents like HATU and COMU, which incorporate these additives, are designed for high reactivity with low racemization. [13]* Avoid strong, bulky bases where possible: Use a weaker base like N-methylmorpholine (NMM) instead of DIPEA if racemization is a concern.

• Keep temperatures low: Avoid heating unless absolutely necessary. Perform couplings at 0°C or room temperature. [13]

Protocols & Data

Table 1: Comparison of Common Coupling Reagents for Hindered Systems

Reagent	Class	Additive Included	Key Features & Considerations
HBTU/TBTU	Uronium/Aminium	HOBt	Standard, reliable workhorses. May be insufficient for severe hindrance. [1][23]
HCTU	Uronium/Aminium	Cl-HOBt	More reactive than HBTU due to the electron-withdrawing chloro group. [14][19]
PyBOP	Phosphonium	HOBt	Excellent for cyclization and hindered couplings. Byproducts are less hazardous than older BOP reagent. [19][23]
PyAOP	Phosphonium	HOAt	More reactive than PyBOP. Excellent for N-methylated amino acids. [1][13]
HATU	Uronium/Aminium	HOAt	Highly reactive with excellent racemization suppression. A go-to for difficult couplings. [13][14]
COMU®	Uronium	OxymaPure®	Extremely high reactivity, non-explosive, and water-soluble byproducts for easier purification. [13][14]

Protocol 1: Standard Coupling for Moderately Hindered Residues (e.g., Val, Ile)

This protocol uses HCTU, a more reactive alternative to HBTU.

• Resin Preparation: Ensure the N-terminal Fmoc group of the peptide-resin is removed and the resin is thoroughly washed with DMF.

• Activation Solution: In a separate vial, prepare a 0.5 M solution of the following in DMF:

  • Fmoc-protected amino acid (3-5 equivalents)

  • HCTU (3-5 equivalents)

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (6-10 equivalents) to the activation solution and vortex briefly.

• Coupling: Immediately add the activated amino acid solution to the reaction vessel containing the peptide-resin.

• Reaction: Agitate the mixture for 1-2 hours at room temperature.

• Monitoring: Perform a Kaiser test to check for completion. If the test is positive, extend the coupling time or proceed to capping/recoupling.

• Washing: Drain the reaction solution and wash the resin extensively with DMF (3-5 times) to remove excess reagents and byproducts.

Protocol 2: High-Power Coupling for Severely Hindered Residues (e.g., Aib, N-Me-AA)

This protocol utilizes HATU for maximum reactivity.

• Resin Preparation: As per Protocol 1.

• Activation Solution: In a separate vial, prepare a 0.5 M solution of the following in DMF or NMP:

  • Fmoc-protected amino acid (3-5 equivalents)

  • HATU (3-5 equivalents)

• Base Addition: Add DIPEA or 2,4,6-collidine (6-10 equivalents) to the activation solution and allow to pre-activate for 1-2 minutes.

• Coupling: Immediately add the activated solution to the peptide-resin.

• Reaction: Agitate the mixture for 2-4 hours at room temperature. For extremely difficult couplings, the temperature may be raised to 40°C.

• Monitoring & Washing: As per Protocol 1.

References

• Application Note: Strategies for Amide Bond Formation with Sterically Hindered and Electronically Deactivated Anilines. Benchchem.
• alternative coupling reagents for difficult Boc-Phe-Phe-OH couplings. Benchchem.
• Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. National Institutes of Health (NIH).
• New Development of Coupling Reagents for Hindered Peptide. Progress in Chemistry.
• Overcoming Aggregation in Solid-phase Peptide Synthesis. Sigma-Aldrich.
• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications.
• Peptide Coupling in the Presence of Highly Hindered Tertiary Amines. ACS Publications.
• Industrial application of coupling reagents in peptides. Luxembourg Bio Technologies.
• Overview of Peptide Coupling Reagents. ChemPep.
• Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage.
• Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization. PubMed.
• Peptide Coupling Reactions: Mechanisms, Reagents & Strategies. Peptide Chemistry.
• Peptide Synthesis Strategies. AmbioPharm.
• Optimizing Peptide Coupling: Key Techniques.
• Introduction to Peptide Synthesis. National Institutes of Health (NIH).
• Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions. Benchchem.
• Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. IRIS.
• 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them.
• Recent development of peptide coupling reagents in organic synthesis.
• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides.
• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article.
• Protecting Groups in Peptide Synthesis. PubMed.
• Protecting Groups in Peptide Synthesis. Springer Nature Experiments.
• Protecting Groups in Peptide Synthesis | Request PDF. ResearchGate.
• Coupling Reagents. Aapptec Peptides.

Sources

• 1. chempep.com [chempep.com]
• 2. jpt.com [jpt.com]
• 3. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Peptide Synthesis Strategies | AmbioPharm [ambiopharm.com]
• 6. New Development of Coupling Reagents for Hindered Peptide [manu56.magtech.com.cn]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. Protecting Groups in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]
• 11. blog.mblintl.com [blog.mblintl.com]
• 12. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. peptidechemistry.org [peptidechemistry.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. luxembourg-bio.com [luxembourg-bio.com]
• 20. biotage.com [biotage.com]
• 21. iris.unive.it [iris.unive.it]
• 22. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 23. peptide.com [peptide.com]

Technical Support Center: HPLC Troubleshooting for boroAlg Pinanediol Derivatives

Overview

The boronic acid analogue of allylglycine (boroAlg) protected as a pinanediol ester is a highly potent structural motif frequently utilized in the design of transition-state analogue protease inhibitors[1]. However, its highly polar allylic side chain and the intrinsic hydrolytic instability of the boronic ester bond present significant chromatographic challenges. This technical guide provides self-validating protocols and explains the underlying causality to help you optimize Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) retention times and peak shapes for these reactive species.

Troubleshooting Logic Workflow

Logical troubleshooting workflow for resolving common HPLC issues with polar boronic esters.

Frequently Asked Questions (FAQs)

Q1: My boroAlg pinanediol ester is eluting in the void volume. How can I increase retention?

Causality: The boroAlg derivative is highly polar due to its allylic moiety and heteroatom content. Standard C18 stationary phases, when used with typical starting gradients (e.g., 5-10% organic modifier), fail to provide sufficient hydrophobic partitioning, causing the analyte to wash out in the void volume[2]. Solution: Transition to a High-Strength Silica (HSS) T3 column or an equivalent aqueous-compatible stationary phase. These columns feature lower ligand density, preventing phase collapse when operating at highly aqueous conditions. Initiate your gradient at 100% aqueous mobile phase to maximize retention of the polar boroAlg species before gradually introducing the organic modifier[2].

Q2: I am observing split peaks or a broad secondary peak. Is my sample degrading?

Causality: Yes, this is a classic symptom of on-column hydrolysis. Pinanediol boronic esters are susceptible to hydrolytic cleavage during the chromatographic run, reverting to the free boroAlg boronic acid. This degradation is heavily catalyzed by acidic mobile phase modifiers (e.g., 0.1% Formic Acid or TFA) and residual silanol activity on the silica stationary phase[3]. Solution: Eliminate acidic pH modifiers. Research demonstrates that running a neutral mobile phase (e.g., unbuffered water and acetonitrile) combined with a low-residual silanol column (such as XTerra MS C18) minimizes or completely halts on-column hydrolysis of boronic esters[4]. Additionally, ensure your sample diluent is aprotic (e.g., 100% acetonitrile) to prevent pre-injection degradation[5].

Q3: How do I eliminate severe peak tailing for these boronic derivatives?

Causality: Boronic acids and their esters possess an electron-deficient boron atom that acts as a Lewis acid. This atom engages in strong secondary interactions with unendcapped silanols and trace metal ions present in standard stainless-steel column hardware and silica frits. Solution: Utilize hybrid organic-inorganic particle technology (e.g., Ethylene Bridged Hybrid - BEH) or columns equipped with specialized hardware designed to mitigate metal-analyte interactions (such as MaxPeak Premier columns).

Data Presentation: Condition Comparison

Parameter	Standard RP-HPLC Conditions	Optimized boroAlg Pinanediol Conditions	Causality / Rationale
Column	Standard C18 (High Silanol)	HSS T3 or Hybrid BEH C18	Prevents phase collapse at 100% aqueous; minimizes silanol interactions[2].
Mobile Phase A	Water + 0.1% Formic Acid	Pure Water (No pH Modifier)	Acidic modifiers catalyze on-column hydrolysis of the pinanediol ester[3].
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Pure Acetonitrile	Maintains neutral pH to preserve ester integrity[4].
Starting Gradient	5% to 10% Organic	0% Organic (100% Aqueous)	Maximizes retention for the highly polar allylic side chain[2].
Sample Diluent	50:50 Water:Methanol	100% Acetonitrile (Aprotic)	Protic solvents initiate pre-column hydrolysis[5].

Self-Validating Protocol: Optimized RP-HPLC Method

To ensure reproducibility and validate the integrity of your boroAlg pinanediol ester, follow this step-by-step methodology. This protocol acts as a self-validating system by using the chromatogram output to confirm system neutrality.

Step 1: System Preparation & Passivation

• Flush the HPLC system with 50:50 Water:Acetonitrile for 30 minutes to remove any residual acidic buffers or ion-pairing reagents from previous runs.

• Install a low-residual silanol, aqueous-compatible column (e.g., Waters XSelect Premier HSS T3, 4.6 x 100 mm, 3.5 µm).

• Set the column oven temperature to 30 °C to maintain consistent partitioning kinetics.

Step 2: Mobile Phase Formulation

• Mobile Phase A: HPLC-grade Milli-Q Water (Strictly no acidic modifiers to prevent ester hydrolysis)[4].

• Mobile Phase B: HPLC-grade Acetonitrile.

Step 3: Gradient Programming

• 0.0 - 2.0 min: Hold at 100% Mobile Phase A (0% B) to trap the polar boroAlg analyte at the head of the column[2].

• 2.0 - 12.0 min: Linear ramp from 0% B to 95% B to elute the pinanediol ester.

• 12.0 - 15.0 min: Hold at 95% B for a high-organic column wash.

• 15.0 - 15.1 min: Return to 0% B.

• 15.1 - 20.0 min: Re-equilibrate at 100% A. Flow Rate: 1.0 mL/min.

Step 4: Sample Preparation & Validation Injection

• Dissolve the boroAlg pinanediol standard in an aprotic solvent (100% Acetonitrile) to a concentration of 1 mg/mL[5].

• Validation Check: Inject 3.0 µL of the sample.

  • Pass: A single, symmetrical peak indicates successful suppression of hydrolysis and optimal retention.

  • Fail: If a secondary, earlier-eluting peak appears, it confirms the presence of the free boroAlg boronic acid. This indicates that either the sample diluent absorbed ambient moisture or the HPLC system still retains trace acid. Re-flush the system and prepare a fresh sample.

References

• Boron Containing Compounds as Protease Inhibitors American Chemical Society (ACS)[1]

• Strategies for the analysis of highly reactive pinacolboronate esters National Institutes of Health (NIH)[5]

• Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC ResearchGate[4]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System Waters Corporation[2]

• ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC Semantic Scholar[3]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System | Waters Waters Corporation

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. waters.com [waters.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to (R)-Boroalg(+)-pinanediol hydrochloride and (R)-BoroPro(+)-pinanediol hydrochloride for Enzyme Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of the Boron Atom in Enzyme Inhibition

Boronic acids represent a versatile class of enzyme inhibitors, distinguished by their unique ability to form a reversible covalent bond with the catalytic serine or threonine residues found in the active sites of many enzymes.[1][2][3] This interaction mimics the tetrahedral transition state of peptide bond hydrolysis, leading to potent and often highly specific inhibition.[2][4] The pinanediol ester moiety serves as a protecting group for the boronic acid, enhancing its stability for storage and handling.[1][5][6] In aqueous environments, such as those used in enzymatic assays, this protecting group can be hydrolyzed, releasing the active boronic acid to engage with its target enzyme.[7][8]

Chemical Structure and Properties

A clear understanding of the molecular architecture of these inhibitors is fundamental to appreciating their potential biological activity.

Feature	(R)-Boroalg(+)-pinanediol hydrochloride	(R)-BoroPro(+)-pinanediol hydrochloride
IUPAC Name	(R)-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1][9][10]dioxaborol-2-yl)but-3-en-1-amine hydrochloride	(R)-2-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1][9][10]dioxaborol-2-yl)pyrrolidine hydrochloride
Core Amino Acid Analogue	Boro-Allylglycine	Boro-Proline
CAS Number	Not readily available	147208-69-3[11]
Molecular Formula	C14H26BClNO2	C14H25BClNO2
Molecular Weight	286.63 g/mol	285.62 g/mol

(R)-Boroalg(+)-pinanediol hydrochloride incorporates a boro-allylglycine moiety. The allyl group provides a hydrocarbon chain with a terminal double bond, which could influence its interaction with the enzyme's active site, potentially favoring binding to enzymes with hydrophobic pockets.

(R)-BoroPro(+)-pinanediol hydrochloride) , on the other hand, is the pinanediol-protected form of a proline-containing boronic acid. The pyrrolidine ring of proline introduces significant conformational rigidity. This structural feature is known to be critical for the recognition by specific proteases, particularly dipeptidyl peptidases.[12][13][14]

Mechanism of Action: Reversible Covalent Inhibition

The inhibitory activity of these compounds is centered on the electrophilic nature of the boron atom. Upon deprotection of the pinanediol group, the boronic acid in the enzyme's active site is attacked by the nucleophilic hydroxyl group of a catalytic serine residue. This forms a tetrahedral boronate adduct, a stable mimic of the transition state of peptide hydrolysis, thus blocking the enzyme's catalytic activity.[2][4] This interaction is typically reversible, allowing for a dynamic equilibrium between the free enzyme and the enzyme-inhibitor complex.

Caption: Reversible covalent inhibition mechanism of boronic acids.

Comparative Analysis of Enzyme Inhibition Potential

(R)-BoroPro(+)-pinanediol hydrochloride: A Focus on Dipeptidyl Peptidases

The proline moiety in (R)-BoroPro(+)-pinanediol hydrochloride strongly suggests that its primary targets are prolyl peptidases. Indeed, dipeptide boronic acids terminating in boro-proline are well-documented, potent inhibitors of Dipeptidyl Peptidase IV (DPP-IV).[10][15][16] DPP-IV is a serine protease that plays a crucial role in glucose metabolism by inactivating incretin hormones.[10] Therefore, inhibitors of DPP-IV are a validated therapeutic target for the treatment of type 2 diabetes.[10][15]

Structure-activity relationship studies have shown that dipeptides with a proline at the P1 position (the residue preceding the cleavage site) are excellent substrates for DPP-IV.[13] Boronic acid analogues of these dipeptides, such as Val-boroPro, are among the most potent DPP-IV inhibitors known.[12] While specific IC50 values for the pinanediol-protected form are not published, the deprotected active form, often studied as part of a dipeptide, exhibits nanomolar potency against DPP-IV.[15]

Other potential targets for boro-proline containing inhibitors include Fibroblast Activation Protein (FAP) and Prolyl Oligopeptidase (POP), which are also involved in various physiological and pathological processes.[12]

(R)-Boroalg(+)-pinanediol hydrochloride: Exploring Potential Targets

The inhibitory profile of (R)-Boroalg(+)-pinanediol hydrochloride is less defined in the existing literature. The boro-allylglycine core suggests it belongs to the broader class of α-aminoboronic acid derivatives, which have been shown to inhibit various proteases.[3][17][18] The lack of a specific, conformationally restricted side chain like proline means that Boroalg may exhibit a different and potentially broader inhibitory profile compared to BoroPro.

Potential enzyme targets could include other serine proteases where a hydrophobic side chain is accommodated at the active site. The allylglycine moiety, being an unnatural amino acid, might confer selectivity for certain enzymes over others. Without specific experimental data, the precise targets remain speculative but could include enzymes involved in peptide metabolism where cleavage after aliphatic or hydrophobic residues occurs.

Experimental Protocols for Evaluation

To empirically determine and compare the inhibitory potential of these two compounds, a systematic experimental approach is required.

A. In situ Deprotection and Inhibitor Preparation

Given that the pinanediol esters may act as prodrugs, it is crucial to consider the hydrolysis of the protecting group in the assay buffer.[7][8]

• Stock Solution Preparation: Prepare high-concentration stock solutions of both (R)-Boroalg(+)-pinanediol hydrochloride and (R)-BoroPro(+)-pinanediol hydrochloride in an appropriate solvent such as DMSO.

• Working Solutions: Dilute the stock solutions in the desired aqueous assay buffer. It is advisable to pre-incubate the diluted inhibitor solutions in the buffer for a period to allow for potential hydrolysis of the pinanediol ester before adding the enzyme. The rate of hydrolysis can be pH-dependent.[7] Alternatively, the pinanediol group can be chemically removed prior to the assay to directly test the free boronic acid.[5][6][19]

B. Enzyme Inhibition Assay (IC50 Determination)

The following is a general protocol for determining the half-maximal inhibitory concentration (IC50) for a target enzyme, such as DPP-IV.

• Reagents and Materials:

  • Purified target enzyme (e.g., recombinant human DPP-IV).

  • Fluorogenic or chromogenic substrate for the enzyme (e.g., Gly-Pro-AMC for DPP-IV).

  • Assay buffer (e.g., Tris-HCl, pH 7.5).

  • 96-well microplates (black plates for fluorescence assays).

  • Microplate reader.

  • (R)-Boroalg(+)-pinanediol hydrochloride and (R)-BoroPro(+)-pinanediol hydrochloride.

  • Positive control inhibitor (e.g., Diprotin A for DPP-IV).[20][21]

• Assay Procedure:

  • Prepare serial dilutions of the inhibitor compounds in the assay buffer.

  • To each well of the microplate, add a fixed volume of the enzyme solution.

  • Add the serially diluted inhibitor solutions to the respective wells. Include wells with no inhibitor (enzyme activity control) and wells with no enzyme (background control).

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15-30 minutes) at a constant temperature (e.g., 37°C).

  • Initiate the enzymatic reaction by adding the substrate to all wells.

  • Monitor the change in fluorescence or absorbance over time using a microplate reader. The reaction should be in the linear range.

  • Calculate the initial reaction velocity (rate) for each inhibitor concentration.

  • Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., a four-parameter logistic model).

Caption: Workflow for IC50 determination of enzyme inhibitors.

Conclusion and Future Directions

This guide provides a comparative framework for understanding and evaluating (R)-Boroalg(+)-pinanediol hydrochloride and (R)-BoroPro(+)-pinanediol hydrochloride as enzyme inhibitors.

• (R)-BoroPro(+)-pinanediol hydrochloride) is a promising candidate for the targeted inhibition of prolyl peptidases, particularly DPP-IV, based on a wealth of literature on its deprotected dipeptide analogue. Its rigid proline structure is a key determinant of its specificity.

• (R)-Boroalg(+)-pinanediol hydrochloride) represents a more exploratory tool. Its boro-allylglycine core positions it as a potential inhibitor of a broader range of serine proteases, with a preference that is yet to be experimentally determined.

For researchers in drug development, the rational selection between these two compounds will depend on the therapeutic target. If the goal is to inhibit a known prolyl peptidase, (R)-BoroPro(+)-pinanediol hydrochloride is the logical starting point. Conversely, if the aim is to screen for inhibitors of other serine proteases, particularly those with hydrophobic binding pockets, (R)-Boroalg(+)-pinanediol hydrochloride may offer novel opportunities.

Ultimately, direct experimental comparison of these compounds against a panel of relevant enzymes is essential to fully elucidate their inhibitory profiles and relative potencies. The experimental protocols outlined in this guide provide a robust starting point for such investigations.

References

• Boronic acid inhibitors of penicillin-binding protein 1b: serine and lysine labelling agents. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Dipeptide boronic acid inhibitors of dipeptidyl peptidase IV: determinants of potency and in vivo efficacy and safety. Journal of Medicinal Chemistry.
• Stereospecific Enzymatic Conversion of Boronic Acids to Amines.
• Synthesis and structure-activity relationship of N-acyl-Gly-, N-acyl-Sar- and N-blocked-boroPro inhibitors of FAP, DPP4, and POP. Bioorganic & Medicinal Chemistry Letters.
• α-Aminoboronic Acid Moieties in Boro Dipeptides Modulate Proteasome Subunit Selectivity and Provide Access to Compounds with Potent Anticancer and Anti-Inflammatory Activity. Journal of Medicinal Chemistry.
• Aminophosphonic and Aminoboronic Acids as Key Elements of a Transition State Analogue Inhibitor of Enzymes. Bioscience, Biotechnology, and Biochemistry.
• Synthesis of α-aminoboronic acids. Chemical Society Reviews.
• Structure−Activity Relationships of Boronic Acid Inhibitors of Dipeptidyl Peptidase IV. 1. Variation of the P2 Position of Xaa-boroPro Dipeptides. Journal of Medicinal Chemistry.
• Dipeptide Boronic Acid Inhibitors of Dipeptidyl Peptidase IV: Determinants of Potency and in Vivo Efficacy and Safety. Journal of Medicinal Chemistry.
• Structure−Activity Relationships of Boronic Acid Inhibitors of Dipeptidyl Peptidase IV. 1. Variation of the P 2 Position of X aa -boroPro Dipeptides. Journal of Medicinal Chemistry.
• (R)-Borophenylalanine (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride. Sigma-Aldrich.
• (R)-Boroisoleucine (1S,2S,3R,5S)-(+)-2,3-pinanediol ester hydrochloride. Sigma-Aldrich.
• (R)-Boropro-(+)-pinanediol HCl. BOC Sciences.
• Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. Journal of Pharmacy and Pharmacology.
• Identification of a novel boronic acid as a potent, selective, and orally active hormone sensitive lipase inhibitor. Bioorganic & Medicinal Chemistry Letters.
• Dipeptide boronic acid inhibitors of dipeptidyl peptidase IV: determinants of potency and in vivo efficacy and safety. ChEMBL.
• The use of alpha-aminoboronic acid derivatives to stabilize peptide drugs during their intranasal absorption. Pharmaceutical Research.
• Examination of pinanediol - boronic acid ester formation in aqueous media: relevance to the relative stability of trigonal and tetrahedral boronate esters. Organic & Biomolecular Chemistry.
• Discovery of covalent prolyl oligopeptidase boronic ester inhibitors. eScholarship@McGill.
• (R)-BoroPro-Pinanediol hydrochloride. Sunway Pharm Ltd.
• Observations on the deprotection of pinanediol and pinacol boronate esters via fluorinated intermedi
• BoroGly-(+)-Pinanediol-HCl. ChemRadar.
• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. Mini-Reviews in Medicinal Chemistry.
• Structure-activity Relationship for Aryl and Heteroaryl Boronic Acid Inhibitors of Hormone-Sensitive Lipase. Bioorganic & Medicinal Chemistry.
• Observations on the Deprotection of Pinanediol and Pinacol Boronate Esters via Fluorinated Intermedi
• Enhancement of Inhibitory Activity by Combining Allosteric Inhibitors Putatively Binding to Different Allosteric Sites on Cathepsin K.
• (S)-BoroPro-(-)-Pinanediol-HCl. NextSDS.
• A Method for the Deprotection of Alkylpinacolyl Boronate Esters. The Journal of Organic Chemistry.
• Versatile Stimuli-Responsive Controlled Release of Pinanediol-Caged Boronic Esters for Spatiotemporal and Nitroreductase-Selective Glucose Bioimaging. ACS Sensors.
• Dipeptidyl Peptidase-IV Inhibitory Activity of Peptides in Porcine Skin Gelatin Hydrolysates.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• In silico approaches to predict the potential of milk protein-derived peptides as dipeptidyl peptidase IV (DPP-IV). UCD Research Repository.
• Inhibitory effects on dipeptidyl peptidase‐IV (DPP‐IV) and IC50 curves of synthetic peptides identified from hydrolysates and the hydrolysates after ultrafiltration affinity chromatography.
• Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism. Frontiers in Nutrition.

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• 2. academic.oup.com [academic.oup.com]
• 3. Synthesis of α-aminoboronic acids - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00886G [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Observations on the deprotection of pinanediol and pinacol boronate esters via fluorinated intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. escholarship.mcgill.ca [escholarship.mcgill.ca]
• 9. Stereospecific Enzymatic Conversion of Boronic Acids to Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dipeptide boronic acid inhibitors of dipeptidyl peptidase IV: determinants of potency and in vivo efficacy and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. (R)-BoroPro-Pinanediol hydrochloride - CAS:147208-69-3 - Sunway Pharm Ltd [3wpharm.com]
• 12. Synthesis and structure-activity relationship of N-acyl-Gly-, N-acyl-Sar- and N-blocked-boroPro inhibitors of FAP, DPP4, and POP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. acs.figshare.com [acs.figshare.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Document: Dipeptide boronic acid inhibitors of dipeptidyl peptidase IV: determinants of potency and in vivo efficacy and safety. (CHEMBL1140098) - ChEMBL [ebi.ac.uk]
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• 20. Dipeptidyl Peptidase-IV Inhibitory Activity of Peptides in Porcine Skin Gelatin Hydrolysates | IntechOpen [intechopen.com]
• 21. researchgate.net [researchgate.net]

reproducibility of HCV NS3 protease assays using boroAlg-based inhibitors

Reproducibility of HCV NS3 Protease Assays Using boroAlg-Based Inhibitors: A Comparative Guide

The Hepatitis C Virus (HCV) NS3/4A serine protease is a cornerstone target in antiviral drug development. For researchers evaluating novel chemotypes or mapping active-site topography, Boronic Acid Transition State Inhibitors (BATSIs)—specifically those utilizing a boroAlg (boronic acid analogue of allylglycine) P1 moiety—serve as indispensable mechanistic probes[1].

As a Senior Application Scientist, I frequently observe that the reproducibility of NS3 protease assays hinges not just on pipetting accuracy, but on a deep biochemical understanding of enzyme-cofactor dynamics, buffer thermodynamics, and inhibitor binding kinetics. This guide objectively compares boroAlg-based inhibitors (e.g., Ac-DEVVP-boroAlg-OH) against alternative clinical classes and provides a self-validating, highly reproducible assay workflow.

Mechanistic Causality: Why boroAlg?

The HCV NS3 protease features a shallow, solvent-exposed active site characterized by a classic catalytic triad (Ser139, His57, Asp81). The rational design of Ac-DEVVP-boroAlg-OH leverages two critical biochemical phenomena[2]:

• Transition State Mimicry: The electrophilic boron atom undergoes nucleophilic attack by the catalytic Ser139 hydroxyl, forming a reversible, tetrahedral boronate adduct. This mimics the high-energy transition state of peptide bond hydrolysis.

• P1 Pocket Engagement: The allylic side chain of boroAlg mimics the P1 residue (typically a Cysteine or α -aminobutyric acid in natural substrates), providing optimal hydrophobic packing in the S1 subsite[1].

The NS4A Dependency: Assay reproducibility with boroAlg inhibitors is strictly dependent on the NS4A cofactor. NS4A intercalates into the N-terminal β -sheet of NS3. Without NS4A, the S1 pocket remains unstructured, and boroAlg binding affinity drops by more than an order of magnitude[2].

HCV NS3/4A Protease Catalytic Mechanism & boroAlg Inhibition Pathway

Comparative Analysis: boroAlg vs. Alternative Inhibitors

When bench-marking boroAlg inhibitors against other classes, researchers must adjust their kinetic models. While boroAlg yields standard Michaelis-Menten kinetics, macrocyclic inhibitors often require the Morrison equation for tight-binding inhibitors due to their picomolar affinities.

Inhibitor Class	Representative Compound	Binding Mechanism	Typical Ki​ / IC50​	Assay Reproducibility Challenges
BATSI (boroAlg)	Ac-DEVVP-boroAlg-OH	Reversible Covalent (Tetrahedral)	~13 nM	Highly sensitive to buffer pH and strict requirement for NS4A pre-incubation[2].
α -Ketoamide	Telaprevir / Boceprevir	Reversible Covalent	Sub-nM	Time-dependent inhibition kinetics; requires extended pre-incubation to reach equilibrium.
Macrocyclic	Grazoprevir / Glecaprevir	Non-covalent	pM	Extremely tight binding causes substrate depletion artifacts; requires specialized tight-binding kinetic models.

Self-Validating Experimental Protocol: HCV NS3/4A FRET Assay

To ensure inter-assay and inter-operator reproducibility, the following protocol utilizes a Fluorescence Resonance Energy Transfer (FRET) substrate (e.g., 5-FAM/QXL520)[3]. Every step is designed with a specific biochemical causality to prevent common failure modes such as enzyme aggregation or oxidative degradation.

Reagents & Buffer Composition

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 15% Glycerol, 10 mM DTT, 1% CHAPS.

  • Causality for DTT: NS3 contains structural cysteines that rapidly oxidize in ambient conditions, leading to loss of activity. 10 mM DTT maintains a strictly reducing environment[3].

  • Causality for CHAPS: The NS3 protease domain is highly hydrophobic and prone to aggregation. 1% CHAPS maintains monodispersity without denaturing the active site[3].

Step-by-Step Methodology

• Enzyme-Cofactor Assembly: Dilute recombinant HCV NS3 (Genotype 1b) to 10 nM in Assay Buffer. Add synthetic NS4A peptide to a final concentration of 20 μ M.

  • Critical Step: Incubate at room temperature for 15 minutes. NS4A intercalation is a slow structural rearrangement necessary to fully form the S1 pocket.

• Inhibitor Titration: Prepare a 10-point, 3-fold serial dilution of Ac-DEVVP-boroAlg-OH in DMSO. Add the inhibitor to the NS3/4A complex (final DMSO concentration must not exceed 2%).

  • Critical Step: Incubate for 30 minutes. BATSIs exhibit slow-binding kinetics; sufficient time is required to reach thermodynamic equilibrium for the tetrahedral adduct.

• Reaction Initiation: Add the 5-FAM/QXL520 FRET substrate to a final concentration of 2 μ M to initiate the reaction.

• Kinetic Readout: Immediately transfer the microplate to a fluorescence reader. Monitor fluorescence continuously (Ex: 490 nm / Em: 520 nm) for 20 minutes at 25°C.

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the progress curves. Fit the dose-response data to a four-parameter logistic (4PL) equation to determine the IC50​ , and apply the Cheng-Prusoff equation to calculate the Ki​ .

Self-Validation Checkpoints

• Linearity Check: The DMSO vehicle control must yield a linear progress curve ( R2>0.99 ) over the entire 20-minute window. A non-linear curve indicates enzyme degradation or substrate depletion, invalidating the run.

• Z'-Factor: Calculate the Z'-factor between the DMSO control (full activity) and a fully inhibited control (e.g., 10 μ M boroAlg). A reproducible assay must yield a Z′≥0.6 .

FRET Assay Workflow & Reproducibility Checkpoints for boroAlg Evaluation

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Hepatitis C virus NS3 protease requires its NS4A cofactor peptide for optimal binding of a boronic acid inhibitor as shown by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurogentec.com [eurogentec.com]

Stereocontrol in Boronic Acid Synthesis: A Comparative Guide to Pinanediol vs. Pinacol Auxiliaries

Boronic esters are indispensable intermediates in modern asymmetric synthesis and drug development. In the construction of contiguous stereocenters—most notably via the Matteson homologation—the choice of the diol ligand dictates the entire strategic paradigm of the synthesis.

As an application scientist designing a synthetic route, you must choose between substrate-controlled asymmetry using a chiral auxiliary like (+)-pinanediol , or reagent/catalyst-controlled asymmetry using an achiral protecting group like pinacol . This guide objectively compares the performance, stability, and experimental workflows of these two approaches to help you optimize your organoboron synthesis.

Mechanistic Paradigms & Causality

Pinanediol: The Substrate-Controlled Chiral Auxiliary

Derived from naturally abundant α-pinene, (+)- or (-)-pinanediol provides a highly rigid, bicyclic chiral environment. When a pinanediol boronic ester undergoes a Matteson homologation, the stereochemical outcome is dictated entirely by the auxiliary itself.

The Causality of Stereocontrol: During the reaction with (dichloromethyl)lithium, an ate-complex is formed. The rigid steric bulk of the pinane skeleton shields one face of the boron-carbon bond. When a Lewis acid (typically ZnCl2) coordinates to the chloride leaving group, it forces the 1,2-alkyl migration to proceed from the unshielded face. This substrate-controlled mechanism consistently delivers exceptional diastereomeric ratios (d.r.), often exceeding 98:2, making it a cornerstone in the synthesis of complex polyols and α-amino acids [1].

Pinacol: The Reagent-Controlled Achiral Alternative

Pinacol (tetramethylethylene glycol) is an achiral diol that forms highly stable 1,3,2-dioxaborolanes. Because it lacks intrinsic chirality, pinacol esters rely on external chiral reagents or catalysts to induce asymmetry.

The Causality of Stereocontrol: In reagent-controlled homologations (such as those using Aggarwal’s chiral lithiated carbamates or Jacobsen’s chiral lithium-isothiourea-boronate complexes), the pinacol group serves purely as a sterically shielded protecting group. It prevents premature hydrolysis while allowing the chiral environment of the incoming nucleophile or catalyst to dictate the stereochemistry. This allows for stereodivergent synthesis : you can access different stereoisomers from the same pinacol boronic ester simply by swapping the enantiomer of the catalyst, avoiding the need to derivatize the substrate [2].

Quantitative Data & Performance Comparison

The thermodynamic stability of these esters directly impacts downstream processing. Pinanediol esters suffer a high entropic penalty during hydrolysis due to their rigid cyclic nature, making them notoriously difficult to deprotect. Pinacol esters are also stable enough for column chromatography but offer milder deprotection pathways [3].

Feature	(+)-Pinanediol	Pinacol
Role in Synthesis	Chiral Auxiliary (Substrate Control)	Protecting Group (Reagent Control)
Stereocontrol Source	Internal (Rigid bicyclic structure)	External (Chiral carbenoids/catalysts)
Typical Selectivity	>98:2 d.r.	Up to 96:4 e.r. (catalyst dependent)
Hydrolytic Stability	Extremely High (Hydrolysis resistant)	High (Stable to chromatography)
Deprotection Difficulty	High (Requires KHF₂, BCl₃, or transesterification)	Moderate (NaIO₄, acidic hydrolysis, KHF₂)
Stereodivergence	Low (Requires swapping auxiliary)	High (Requires swapping reagent/catalyst)

Mandatory Visualizations: Workflow & Pathways

Caption: Logical workflow comparing substrate-controlled (Pinanediol) and reagent-controlled homologation.

Caption: Deprotection pathway of robust boronate esters via fluoroborane intermediates.

Self-Validating Experimental Protocols

Protocol A: Asymmetric Matteson Homologation using (+)-Pinanediol

This protocol leverages the rigid pinanediol framework for predictable stereocontrol [1].

• Formation of the Ate-Complex:

  • Procedure: To a solution of (+)-pinanediol boronic ester (1.0 eq) and dichloromethane (3.0 eq) in anhydrous THF at -100 °C, slowly add LDA (1.2 eq).

  • Causality: The ultra-low temperature is critical. It prevents premature, unselective migration and stabilizes the highly reactive (dichloromethyl)lithium carbenoid, ensuring quantitative formation of the ate-complex.

• Lewis Acid Promoted Migration:

  • Procedure: Add anhydrous ZnCl₂ (0.5 to 1.0 eq) dissolved in THF. Gradually warm the reaction to room temperature over 12 hours.

  • Causality: ZnCl₂ acts as a highly specific Lewis acid, coordinating to the chloride leaving group. This lowers the activation energy for the 1,2-alkyl migration. The rigid pinane skeleton sterically blocks one face, forcing the migration to proceed with >98% diastereoselectivity.

• Workup: Quench with saturated aqueous NH₄Cl, extract with diethyl ether, and purify via silica gel chromatography.

Protocol B: Universal Deprotection via Fluorinated Intermediates

Because pinanediol (and to a lesser extent, pinacol) esters resist aqueous hydrolysis, conversion to a trifluoroborate salt provides the thermodynamic driving force necessary for cleavage [4].

• Fluorination (Ester Cleavage):

  • Procedure: Dissolve the boronate ester (1.0 eq) in a 4:1 mixture of methanol and water. Add potassium hydrogen difluoride (KHF₂, 4.0 eq) and stir at room temperature for 4-12 hours.

  • Causality: The formation of the exceptionally strong B-F bond overcomes the entropic penalty of cleaving the cyclic ester. The resulting potassium trifluoroborate salt precipitates out of solution, driving the equilibrium forward and self-validating the reaction's progress.

• Hydrolysis to Free Boronic Acid:

  • Procedure: Isolate the trifluoroborate salt via filtration. Suspend it in aqueous acetonitrile and add trimethylsilyl chloride (TMSCl, 3.0 eq). Stir for 2 hours.

  • Causality: TMSCl acts as a potent fluoride scavenger, generating volatile TMSF and driving the equilibrium toward the formation of the free boronic acid, which can then be extracted into an organic phase.

References

• Syntheses of Marine Natural Products via Matteson Homologations and Related Processes MDPI[Link]

• Protecting Groups for Boronic Acids Chem-Station Int. Ed.[Link]

• Observations on the Deprotection of Pinanediol and Pinacol Boronate Esters via Fluorinated Intermediates The Journal of Organic Chemistry (ACS Publications)[Link]

Validation of Transition State Mimicry by (R)-Boroalg(+)-pinanediol Hydrochloride: A Crystallographic Comparison Guide

Executive Summary: The Challenge of Serine Protease Inhibition

Targeting viral and bacterial serine proteases—such as the Hepatitis C Virus (HCV) NS3/4A protease—requires overcoming the shallow, solvent-exposed nature of their active sites. Traditional non-covalent inhibitors often suffer from rapid off-rates and poor residence times. To achieve sub-nanomolar affinity, drug developers utilize Boronic Acid Transition State Inhibitors (BATSIs) .

(R)-Boroalg(+)-pinanediol hydrochloride represents a highly optimized precursor in this class. "Boroalg" refers to the boronic acid analogue of allylglycine. The (+)-pinanediol moiety serves as a highly effective chiral directing group during synthesis (via Matteson homologation) and provides exceptional shelf stability. However, to exert its biological activity, the prodrug-like ester must be hydrolyzed to reveal the free boronic acid, which then forms a reversible covalent bond with the catalytic serine, perfectly mimicking the high-energy tetrahedral transition state of peptide bond hydrolysis .

This guide objectively compares the crystallographic and kinetic performance of the boroAlg warhead against alternative electrophilic traps (aldehydes and ketoamides) and provides a self-validating crystallographic protocol for proving transition state mimicry.

Mechanistic Causality: Why Boron?

The catalytic triad of HCV NS3/4A (Ser139, His57, Asp81) cleaves viral polyproteins via a high-energy tetrahedral intermediate. Alternative electrophiles, such as aldehydes and ketoamides, form hemiacetals and hemiketals, respectively. While effective, the carbon atom in these adducts is slightly larger and less polarized than the natural transition state.

Boron, possessing an empty p-orbital, acts as a uniquely ideal electrophile. Upon nucleophilic attack by the Ser139-Oγ, the boron atom transitions from a trigonal planar ( sp2 ) geometry to a tetrahedral ( sp3 ) boronate anion. This geometry precisely mirrors the bond lengths and angles of the natural oxyanion intermediate. The two hydroxyl groups of the resulting boronate interact extensively with the oxyanion hole (backbone amides of Gly137 and Ser139) and the catalytic His57, locking the enzyme in a highly stable complex .

Fig 1: Mechanistic pathway of transition state mimicry by boronic acid inhibitors in serine proteases.

Product Comparison: BATSIs vs. Alternative Warheads

When evaluating (R)-Boroalg(+)-pinanediol hydrochloride (post-hydrolysis) against alternative serine traps, the crystallographic and kinetic data heavily favor the boronic acid warhead. The table below synthesizes quantitative performance metrics across different inhibitor classes targeting the HCV NS3/4A protease .

Performance Metric	(R)-Boroalg (Boronic Acid)	Ketoamide (e.g., Boceprevir analog)	Peptide Aldehyde
Electrophilic Warhead	Boronic Acid ( −B(OH)2​ )	α -Ketoamide ( −CO−CONH2​ )	Aldehyde ( −CHO )
Adduct Geometry	Tetrahedral Boronate ( sp3 )	Tetrahedral Hemiketal ( sp3 )	Tetrahedral Hemiacetal ( sp3 )
Binding Affinity ( Ki​ )	0.1 – 1.0 nM	5.0 – 15.0 nM	50.0 – 100.0 nM
Residence Time	High (Hours)	Medium (Minutes to Hours)	Low (Minutes)
Oxyanion Hole H-Bonds	2 (Both boronate oxygens)	1 (Hemiketal oxygen)	1 (Hemiacetal oxygen)
Crystallographic B-factors	Low (< 20 Ų) (Highly rigid)	Moderate (~25-30 Ų)	High (> 35 Ų)

Conclusion: The boroAlg warhead outperforms ketoamides and aldehydes due to its ability to form a bidentate hydrogen-bonding network within the oxyanion hole, resulting in an order-of-magnitude improvement in binding affinity ( Ki​ ) and a highly rigid crystallographic complex.

Self-Validating X-Ray Crystallography Protocol

To objectively validate the transition state mimicry of (R)-Boroalg(+)-pinanediol hydrochloride, the following step-by-step crystallographic workflow must be executed. This protocol is designed with built-in validation checkpoints to ensure data integrity.

Step 1: Protein Purification and Homogeneity Validation

• Action: Express the HCV NS3/4A protease domain in E. coli and purify via Ni-NTA affinity and Size Exclusion Chromatography (SEC).

• Causality: High-resolution diffraction requires a perfectly monodisperse protein population.

• Validation: Perform Dynamic Light Scattering (DLS). Proceed only if the polydispersity index (PDI) is < 15%, confirming the absence of aggregates that could poison crystal nucleation.

Step 2: In Situ Deprotection and Complex Formation

• Action: The (+)-pinanediol ester is sterically bulky and primarily serves as a synthetic protecting group. To generate the active inhibitor, incubate the (R)-Boroalg(+)-pinanediol hydrochloride with a transesterification agent (e.g., phenylboronic acid in a mildly acidic aqueous buffer, pH 6.0) to drive the release of the free boronic acid.

• Action: Add the deprotected inhibitor to the NS3/4A protease at a 3:1 molar ratio. Incubate at 4°C for 2 hours.

• Causality: Boronic acids have slow on-rates due to the required sp2→sp3 rehybridization. A 2-hour incubation ensures complete thermodynamic equilibration and saturation of the active site.

Step 3: Vapor Diffusion Crystallization

• Action: Set up hanging-drop vapor diffusion plates using a matrix screen (e.g., PEG 4000, ammonium sulfate, pH 6.5–7.5). Mix 1 µL of the protein-inhibitor complex with 1 µL of the reservoir solution.

• Causality: The slow dehydration of the drop drives the protein into supersaturation, allowing the rigidified enzyme-inhibitor complex to pack into an ordered lattice.

Step 4: Data Collection and Model Bias Elimination (Fo-Fc Omit Maps)

• Action: Flash-freeze the crystals in liquid nitrogen using 20% glycerol as a cryoprotectant. Collect diffraction data at a synchrotron light source (100 K).

• Validation (Critical): To prove covalent attachment without model bias, calculate an Fo​−Fc​ omit map. Refine the protein structure without the inhibitor present.

• Causality: If the transition state mimicry is real, a continuous >3 σ positive green electron density will appear connecting the Ser139-Oγ to the boron atom, unambiguously validating the sp3 tetrahedral geometry.

Fig 2: Self-validating X-ray crystallography workflow for NS3/4A-boronate complex determination.

Structural Data Interpretation

Upon successful refinement, the X-ray structure will reveal the hallmark signatures of transition state mimicry:

• Covalent Bond Length: The distance between Ser139-Oγ and the Boron atom will measure approximately 1.45–1.55 Å, characteristic of a B-O covalent bond.

• Tetrahedral Angles: The bond angles around the boron atom will shift from ~120° (trigonal planar free state) to ~109.5° (tetrahedral bound state).

• Bidentate Stabilization: One boronate hydroxyl oxygen will accept a hydrogen bond from the catalytic His57, while the other will be stabilized by the backbone NH groups of the oxyanion hole.

By utilizing (R)-Boroalg(+)-pinanediol hydrochloride as a stable, highly pure precursor, structural biologists can reliably generate the free boronic acid in situ, capturing the elusive tetrahedral intermediate and accelerating structure-based drug design.

References

• Smoum, R., Rubinstein, A., Dembitsky, V. M., & Srebnik, M. (2012). "Boron Containing Compounds as Protease Inhibitors." Chemical Reviews, 112(7), 4156-4220.[Link]

• Archer, S. J., Camac, D. M., Wu, Z. J., & Kettner, C. A. (2002). "Hepatitis C virus NS3 protease requires its NS4A cofactor peptide for optimal binding of a boronic acid inhibitor as shown by NMR." Chemistry & Biology, 9(1), 79-92.[Link]

• Venkatraman, S., Wu, W., Prongay, A., Girijavallabhan, V., & Njoroge, F. G. (2009). "Potent inhibitors of HCV-NS3 protease derived from boronic acids." Bioorganic & Medicinal Chemistry Letters, 19(1), 180-183.[Link]

Profiling the Cross-Reactivity of boroAlg-Based Inhibitors with Off-Target Mammalian Proteases: A Comparative Guide

Executive Summary & Mechanistic Context

The development of transition-state analogues has been a cornerstone in targeting viral serine proteases. Among these, the boroAlg moiety—the boronic acid analogue of allylglycine—was engineered as a highly effective P1 residue for inhibitors targeting the Hepatitis C Virus (HCV) NS3/4A protease 1[1]. While peptidyl-boroAlg compounds (e.g., Ac-Asp-Glu-Val-Val-Pro-boroAlg-OH) achieve remarkable sub-micromolar target affinity, their clinical viability is frequently compromised by off-target cross-reactivity with host mammalian serine proteases, notably human neutrophil elastase (HNE) and α -chymotrypsin 2[2].

The Causality of Cross-Reactivity: Boronic acids act as strong electrophiles. The empty p-orbital of the boron atom readily accepts a lone pair from the catalytic serine's hydroxyl group (Ser139 in HCV NS3 or Ser195 in mammalian elastase), forming a reversible covalent tetrahedral adduct. The S1 subsite of the HCV NS3 protease is characteristically shallow and hydrophobic, making the small allyl side chain of boroAlg an ideal fit. However, mammalian proteases like HNE possess deeper, more flexible S1 pockets that can easily accommodate this allyl group. Because the covalent boron-oxygen bond is energetically dominant, it overrides the lack of perfect geometric complementarity in the upstream P2-P6 subsites, driving non-specific off-target inhibition.

Comparative Performance: boroAlg vs. Alternative Inhibitor Scaffolds

To objectively evaluate the performance of boroAlg-based inhibitors, we must benchmark them against optimized P1-extended boronic acids, traditional ketoamides, and modern macrocyclic inhibitors.

Table 1: Comparative Affinity and Selectivity Profiles of HCV NS3 Inhibitor Scaffolds

Inhibitor Scaffold	P1 Moiety	Target Affinity (HCV NS3 Ki​ , μ M)	Off-Target Affinity (HNE Ki​ , μ M)	Selectivity Index (HNE / NS3)
Peptidyl-boroAlg (e.g., Ac-Asp-Glu-Val-Val-Pro-boroAlg-OH)	boroAlg (Allyl)	~0.050	~0.800	16x
Extended P1 Boronic Acid	p-Trifluoromethylphenethyl	0.006	>10.0	>1600x
Peptidyl Ketoamide	α -Ketoamide	~0.200	~5.00	25x
Macrocyclic Inhibitor (e.g., BILN 2061)	1-amino-cyclopropylcarboxylic acid	0.003	>50.0	>16000x

Data Interpretation: While boroAlg provides strong target affinity, its selectivity index is dangerously low for systemic administration. Extending the P1 residue to a bulky p-trifluoromethylphenethyl group sterically clashes with the S1 pockets of elastase and chymotrypsin, drastically improving the selectivity index 2[2]. Ultimately, the field transitioned to macrocyclic inhibitors (like BILN 2061), which lock the inhibitor into a target-specific conformation, rendering the highly reactive boronic acid warhead unnecessary 3[3].

Experimental Workflows for Profiling Cross-Reactivity

Evaluating the cross-reactivity of boronic acid inhibitors requires specialized protocols to account for their unique binding kinetics and to ensure the data is self-validating.

Protocol A: Time-Dependent Fluorogenic Substrate Assay

Causality & Rationale: Boronic acids act as transition-state analogues via a two-step binding mechanism ( E+I⇌E⋅I→E−I ), which manifests as slow-binding kinetics. A standard IC50​ assay without pre-incubation will severely underestimate the inhibitor's potency and off-target cross-reactivity. Plotting the pseudo-first-order rate constant ( kobs​ ) against inhibitor concentration isolates the true association rate ( kon​ ) and the overall inhibition constant ( Ki∗​ ).

• Reagent Preparation: Reconstitute recombinant HCV NS3/4A (Target) and Human Neutrophil Elastase (Off-target) in assay buffer (50 mM Tris-HCl, pH 7.5, 10 mM DTT, 20% glycerol).

• Inhibitor Titration & Pre-incubation: Serially dilute the boroAlg inhibitor from 0.1 nM to 10 μ M. Pre-incubate the inhibitor with the respective proteases for 0, 15, 30, and 60 minutes at 30°C to allow the covalent adduct to reach equilibrium.

• Reaction Initiation: Add specific fluorogenic substrates (e.g., RET-S1 for NS3, MeOSuc-AAPV-AMC for Elastase) at a concentration equal to their Km​ .

• Kinetic Monitoring: Measure fluorescence continuously for 30 minutes to capture the steady-state velocity ( vs​ ).

• Self-Validating Analysis: Calculate kobs​ for each concentration. A linear relationship between kobs​ and[Inhibitor] confirms a single-step covalent modification, while a hyperbolic curve validates the two-step reversible covalent mechanism typical of boroAlg.

Protocol B: NMR Line-Broadening and Transferred NOESY

Causality & Rationale: While kinetic assays confirm inhibition, they do not prove the structural mechanism of off-target binding. By using a high ligand-to-protease ratio, equilibrium binding transfers T1​ relaxation information from the bound to the free state. Differential line broadening provides a self-validating structural map of exactly which moieties of the inhibitor are driving cross-reactivity 4[4].

• Sample Preparation: Prepare a 25:1 molar ratio of boroAlg inhibitor to unlabeled off-target protease (e.g., Elastase) in an NMR buffer ( D2​O , pH 6.5).

• Data Acquisition: Acquire 1D 13C T1​ relaxation times and 2D Transferred NOESY spectra.

• Analysis: If the boroAlg inhibitor is binding specifically via its P1 allyl group in the off-target's S1 pocket, the allyl protons will exhibit significant differential line broadening compared to the solvent-exposed P4-P6 protons.

Visualizing the Binding Pathway

Mechanistic divergence of boroAlg inhibitors binding to target vs. off-target mammalian proteases.

Mitigation Strategies in Drug Design

The cross-reactivity of boroAlg-based inhibitors stems from the aggressive electrophilicity of the boronic acid warhead combined with a P1 moiety (allyl) that is too small to discriminate between viral and host S1 pockets. To mitigate this in pipeline development, structural biologists should:

• Optimize P1 Sterics: Replace boroAlg with bulkier moieties (e.g., p-trifluoromethylphenethyl) that exploit the unique shallow geometry of the target S1 pocket while sterically clashing with the deep S1 pockets of elastase and chymotrypsin.

• Transition to Macrocycles: Constraining the P1-P3 backbone into a macrocycle locks the inhibitor into a conformation that is highly specific to the target protease's active site topology, eliminating the need for a highly reactive, promiscuous boronic acid warhead.

References

• Archer, S. J., et al. "Hepatitis C virus NS3 protease requires its NS4A cofactor peptide for optimal binding of a boronic acid inhibitor as shown by NMR." Chemistry & Biology 9.1 (2002): 79-92. 1

• Smoum, R., et al. "Boron Containing Compounds as Protease Inhibitors." Chemical Reviews 112.7 (2012): 4156-4220. 2

• Poupart, M. A., et al. "Solid-Phase Synthesis of Peptidomimetic Inhibitors for the Hepatitis C Virus NS3 Protease." ResearchGate (2001). 3

• Farrow, N. A., et al. "NMR line-broadening and transferred NOESY as a medicinal chemistry tool for studying inhibitors of the hepatitis C virus NS3 protease domain." ResearchGate (2002). 4

Sources

• 1. Hepatitis C virus NS3 protease requires its NS4A cofactor peptide for optimal binding of a boronic acid inhibitor as shown by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Comparative Stability of Boronic Acid Hydrochlorides in Biological Buffers at Physiological pH

For researchers in chemical biology and drug development, the deployment of organoboron compounds in aqueous, physiological environments presents a fundamental reactivity-stability paradox. While the empty p-orbital of the boron atom enables reversible covalent bonding with diols (e.g., saccharides) and nucleophilic amino acid residues, it simultaneously renders the molecule highly susceptible to degradation in aqueous media.

This guide provides an objective, data-driven comparison of boronic acid hydrochlorides against alternative structural forms—such as free boronic acids and boronate esters—focusing on their kinetic stability, degradation pathways, and handling characteristics at physiological pH (7.4).

The Reactivity-Stability Paradox in Aqueous Media

At physiological pH (7.4), most arylboronic acids exist predominantly in their neutral, trigonal planar form, as their pKa values typically range between 8 and 9[1]. In this state, the empty p-orbital is highly vulnerable to nucleophilic attack.

The primary degradation pathway in biological contexts is oxidative deboronation . Reactive oxygen species (ROS), such as hydrogen peroxide, attack the boron center, leading to an irreversible carbon-to-oxygen migration that cleaves the carbon-boron bond, yielding boric acid and the corresponding alcohol[2]. In fact, at pH 7.4, the oxidation rates of standard phenylboronic acids are comparable to those of biological thiols[2]. Additionally, these compounds can undergo protodeboronation, a base-catalyzed cleavage of the C-B bond that is heavily influenced by the local buffer environment[3].

Mechanistic degradation pathways of organoboron compounds in physiological buffers.

Structural Alternatives: A Comparative Analysis

To mitigate aqueous instability, chemists employ several structural modifications. Here is how boronic acid hydrochlorides compare to the standard alternatives:

A. Free Boronic Acids

Free boronic acids are highly reactive but suffer from poor shelf-life. In the solid state, they spontaneously dehydrate to form cyclic trimers (boroxines), complicating reaction stoichiometry[4]. In aqueous buffers, their low solubility often requires harsh co-solvents, and their exposed p-orbital leads to rapid oxidative degradation[2].

B. Boronic Acid Hydrochlorides

Converting an amine-containing boronic acid into its hydrochloride salt (e.g., 4-aminophenylboronic acid hydrochloride) fundamentally alters its handling and dissolution profile. The salt form prevents boroxine formation, drastically extending shelf-life[5]. More importantly, the hydrochloride salt provides superior aqueous solubility. By avoiding the need for basic dissolution conditions—which would otherwise accelerate protodeboronation—the compound can be introduced directly into neutral buffers, maintaining a more stable initial kinetic profile[5].

C. Boronate Esters (e.g., Pinacol Esters / Bpin)

Esterification with diols like pinacol is widely believed to impart stability. While Bpin esters are highly stable, crystalline solids that are easy to purify[6], their stability in aqueous biological buffers is nuanced. Kinetic simulations reveal that pinacol esters undergo extensive indirect protodeboronation via a pre-hydrolytic pathway ; they first hydrolyze back to the free boronic acid in situ, which then degrades[3]. Thus, their apparent stability in pH 7.4 buffers is often an artifact of slow hydrolysis rather than true physiological resilience.

D. Intramolecularly Coordinated Boronates (DABO / Boralactones)

For applications requiring extreme stability, coordination of the empty p-orbital is required. DABO (diethanolamine) boronates utilize nitrogen-boron coordination to create an sp3-hybridized boron center, rendering them highly stable against air and water[4]. Similarly, boralactones utilize an intramolecular carboxyl ligand to diminish electron density on the boron, slowing the rate-limiting step of oxidation and increasing oxidative stability by up to 10,000-fold compared to free boronic acids[2].

Quantitative Stability Comparison

The following table synthesizes the comparative performance of these organoboron classes in standard physiological conditions (pH 7.4, 37°C).

Compound Class	Representative Example	Primary Degradation Pathway (pH 7.4)	Aqueous Stability (t½ in Buffer)	Solid-State Shelf-Life
Free Boronic Acid	Phenylboronic Acid (PBA)	Oxidative Deboronation	Low (Hours to Days)	Poor (Forms boroxines)
Boronic Acid HCl	4-Aminophenylboronic acid HCl	Oxidation / Protodeboronation	Moderate (Days)	Excellent (Salt prevents trimerization)
Pinacol Ester	PBA-pinacol ester (Bpin)	Pre-hydrolytic cleavage to BA	Moderate (Hydrolysis-dependent)	Excellent (Crystalline)
Coordinated Boronate	Boralactone / DABO	Highly resistant	High (Weeks to Months)	Excellent

Experimental Methodology: Self-Validating Stability Assay

To objectively compare the stability of a boronic acid hydrochloride against a pinacol ester, a rigorous LC-MS/MS time-course assay is required. The following protocol is designed as a self-validating system, ensuring that observed degradation is physiological and not an artifact of sample preparation.

Causality in Experimental Design:

• Buffer Selection: Phosphate-buffered saline (PBS) can weakly coordinate with the empty p-orbital of boronic acids. We utilize HEPES, a zwitterionic Good's buffer, to minimize off-target interactions and provide a true measure of stability.

• Co-solvent Control: Boronic acids are often spiked from DMSO stocks. The final DMSO concentration must be kept strictly below 1% (v/v). Higher organic concentrations alter the dielectric constant of the medium, artificially suppressing hydrolysis rates and shifting the apparent pKa[1].

• Quenching Mechanism: Aliquots are quenched in cold acetonitrile (MeCN). This instantaneously halts hydrolysis and oxidative deboronation by diluting the aqueous fraction, crashing out buffer salts, and dropping the temperature.

Step-by-Step Protocol

• Buffer Preparation: Prepare a 50 mM HEPES buffer solution, adjusting the pH to exactly 7.4 using 1M NaOH or HCl. Pre-warm the buffer to 37°C in a thermomixer.

• Stock Solution: Dissolve the boronic acid hydrochloride and the comparative pinacol ester in anhydrous DMSO to create 10 mM stock solutions. (Note: The HCl salt will dissolve rapidly without the need for basic additives).

• Reaction Initiation: Spike 10 µL of the stock solution into 990 µL of the pre-warmed HEPES buffer (final concentration: 100 µM, 1% DMSO). Vortex immediately for 3 seconds.

• Incubation & Sampling: Incubate the mixture at 37°C in the dark. At designated time points (0, 1, 2, 4, 8, 12, and 24 hours), withdraw a 50 µL aliquot.

• Quenching: Immediately dispense the 50 µL aliquot into 150 µL of ice-cold Acetonitrile containing a stable-isotope-labeled internal standard (IS). Vortex vigorously and centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any precipitated salts.

• LC-MS/MS Analysis: Transfer the supernatant to an autosampler vial. Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode. Quantify the remaining parent compound relative to the internal standard to generate a kinetic degradation curve.

Experimental workflow for assessing organoboron stability in physiological buffers.

Conclusion

When designing experiments or therapeutics requiring organoboron compounds in aqueous environments, the choice of derivative is critical. Boronic acid hydrochlorides offer a highly practical middle ground: they solve the severe shelf-life and solubility issues of free boronic acids without introducing the slow, often unpredictable pre-hydrolytic kinetics associated with pinacol esters[3][5]. However, if true physiological stability against ROS is the primary required endpoint, researchers must look toward intramolecularly coordinated systems like boralactones or DABO boronates[2][4].

References

• Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences (PNAS).[Link]

• Recent progress in self-healing polymers and hydrogels based on reversible dynamic B–O bonds. Journal of Materials Chemistry A.[Link]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. University of Edinburgh.[Link]

• DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. NIH/PMC.[Link]

Sources

• 1. Recent progress in self-healing polymers and hydrogels based on reversible dynamic B–O bonds: boronic/boronate esters, borax, and benzoxaborole - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D1TA02308J [pubs.rsc.org]
• 2. pnas.org [pnas.org]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]